Analytical Characterization of CAS 377068-49-0: Molecular Weight and Exact Mass Calculations for HRMS Workflows
Executive Summary In pharmaceutical development and analytical chemistry, the precise characterization of small molecule intermediates is a non-negotiable prerequisite for downstream synthesis and biological assays. CAS...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In pharmaceutical development and analytical chemistry, the precise characterization of small molecule intermediates is a non-negotiable prerequisite for downstream synthesis and biological assays. CAS 377068-49-0, formally identified as[1] (or 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone), is a nitrogen-rich heterocyclic compound. This technical whitepaper provides an authoritative guide on the theoretical mass calculations for CAS 377068-49-0 and outlines a field-proven, self-validating High-Resolution Mass Spectrometry (HRMS) protocol for its unambiguous identification.
Structural Profiling and Causality in Mass Calculations
CAS 377068-49-0 possesses a molecular formula of [2]. The structure is characterized by a pyrazole core substituted with a highly basic hydrazinyl group (-NHNH2) and an electron-withdrawing nitro group (-NO2).
When establishing analytical workflows, scientists must distinguish between two distinct mass metrics, as their downstream applications diverge significantly:
Molecular Weight (MW): Calculated using the abundance-weighted average atomic masses of all isotopes. MW is exclusively used for macroscopic laboratory tasks, such as calculating stoichiometry for assay preparations.
Exact Mass: Calculated using the mass of the single most abundant isotope for each element. Exact mass is the critical metric for HRMS, allowing for the determination of elemental composition by measuring the mass-to-charge ratio (m/z) to four decimal places.
Logical divergence of molecular weight and exact mass applications.
Quantitative Mass Data
To ensure absolute technical accuracy, the theoretical masses for C3H5N5O2 are derived from IUPAC standard atomic weights and monoisotopic masses.
Element
Count
Average Atomic Weight ( g/mol )
Monoisotopic Mass (Da)
Carbon (C)
3
12.011
12.000000
Hydrogen (H)
5
1.008
1.007825
Nitrogen (N)
5
14.007
14.003074
Oxygen (O)
2
15.999
15.994915
Total
-
143.106 g/mol
143.044325 Da
Note: The computed molecular weight of 143.10 g/mol aligns perfectly with standard[3].
Self-Validating HRMS Analytical Protocol
To verify the identity and purity of CAS 377068-49-0, a rigorous LC-MS/MS workflow must be employed. The following protocol is designed as a self-validating system, ensuring that instrumental drift does not yield false positives.
Step 1: Stoichiometric Sample Preparation
Action: Weigh 1.43 mg of CAS 377068-49-0 and dissolve in 10 mL of LC-MS grade methanol to yield a 1 mM stock solution. Dilute to a 1 µM working concentration using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.
Causality: The molecular weight (143.106 g/mol ) is used here for precise molarity. The addition of formic acid acts as a proton source. The basic lone pairs on the hydrazinyl nitrogen readily accept a proton in solution, drastically enhancing ionization efficiency in the subsequent ESI+ step.
Step 2: Chromatographic Separation (UHPLC)
Action: Inject 2 µL onto a C18 Reverse Phase column (2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.
Causality: The nitrogen-rich, highly polar nature of the [4] dictates that the compound will elute early. A slow initial organic gradient ensures the compound is adequately retained and separated from unretained void volume salts, preventing ion suppression.
Action: Operate the source in ESI+ mode. Continuously infuse a known lock-mass compound (e.g., protonated purine at m/z 122.0844).
Self-Validation: The mass spectrometer continuously calibrates against the lock-mass. If the lock-mass deviates, the system flags the scan. This internal feedback loop guarantees that the mass accuracy remains strictly within the < 5 ppm threshold required for publication-quality data.
Step 4: High-Resolution Mass Analysis
Action: Utilize an Orbitrap or Q-TOF analyzer set to a resolution of ≥ 60,000. Monitor for the protonated molecular ion
[M+H]+
.
Calculation: Exact Mass (143.044325 Da) + Proton Mass (1.007276 Da) = 144.051601 Da .
Validation: The compound is positively identified only if the observed peak is 144.0516 ± 0.0007 Da (5 ppm error window) and the M+1 isotopic peak (due to
13C
and
15N
natural abundance) matches the theoretical distribution.
Self-validating HRMS analytical workflow for verifying CAS 377068-49-0.
Conclusion
The rigorous characterization of CAS 377068-49-0 (3-hydrazinyl-4-nitro-1H-pyrazole) requires a fundamental understanding of both its macroscopic properties and its monoisotopic exact mass. By leveraging the basicity of the hydrazinyl moiety for ESI+ ionization and employing a lock-mass calibrated HRMS workflow, researchers can achieve unambiguous structural verification. The calculated molecular weight of 143.106 g/mol dictates stoichiometric preparations, while the exact mass of 143.0443 Da serves as the definitive fingerprint for high-resolution mass spectrometry.
References
National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CAS 377068-49-0 (3-hydrazinyl-4-nitro-1H-pyrazole)." PubChem Database. Retrieved from[Link]
Navigating the Unknown: A Technical Safety and Handling Guide for 3-(5-amino-1H-pyrazol-4-yl)phenol hydrochloride (CAS 377068-49-0)
For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of pharmaceutical research and drug development, novel chemical entities are the bedrock of innovation. Among these is 3-(5-am...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
In the landscape of pharmaceutical research and drug development, novel chemical entities are the bedrock of innovation. Among these is 3-(5-amino-1H-pyrazol-4-yl)phenol hydrochloride (CAS 377068-49-0), a compound of interest due to its unique structural motifs. The absence of a comprehensive, publicly available Safety Data Sheet (SDS) for this specific molecule necessitates a proactive and rigorous approach to its handling and safety management. This guide is formulated to provide an in-depth technical framework for the safe utilization of this compound, drawing upon the known toxicological profiles of its core components—aminophenols and pyrazole derivatives—and established protocols for handling chemicals with unknown hazards. The central tenet of this document is to treat CAS 377068-49-0 as a substance with significant potential toxicity until empirical data proves otherwise.
Compound Identification and Structural Analysis
Chemical Name: 3-(5-amino-1H-pyrazol-4-yl)phenol hydrochloride
CAS Number: 377068-49-0
Molecular Formula: C₉H₁₁ClN₄O
Key Structural Features:
Aminophenol Core: This moiety is associated with a range of potential health hazards, including skin and eye irritation, the potential to cause methemoglobinemia, and the possibility of inducing skin and respiratory allergies.[1] Some aminophenols are also suspected of causing genetic mutations.[1][2]
Pyrazole Ring: Pyrazole derivatives are known to cause skin and eye irritation.[3] Depending on the substituents, they can be classified as harmful.[4]
Hydrochloride Salt: The salt form can influence the compound's physical properties, such as solubility and stability.
The combination of these functional groups in a single molecule warrants a high degree of caution.
Hazard Analysis: An Evidence-Based Postulation
In the absence of specific toxicological data for CAS 377068-49-0, a hazard assessment must be extrapolated from its constituent parts.
Hazard Class
Potential Effects
Rationale based on Structural Analogs
Acute Toxicity
Harmful if swallowed, in contact with skin, or if inhaled.
Aminophenols and some pyrazole derivatives exhibit acute toxicity.[1][4]
Both parent structures are recognized as eye irritants.[1][3][4]
Sensitization
May cause an allergic skin reaction or asthma-like symptoms.
Aminophenols are known to cause skin and respiratory allergies.[1]
Germ Cell Mutagenicity
Suspected of causing genetic defects.
Certain aminophenols are suspected mutagens.[1][2]
Specific Target Organ Toxicity (Single Exposure)
May cause respiratory irritation.
This is a common hazard for many fine chemical powders.
Methemoglobinemia
High levels of exposure could interfere with the blood's ability to carry oxygen, leading to headache, dizziness, and cyanosis.
A known hazard associated with aminophenol exposure.[1]
Prudent Handling and Storage Protocols
Given the postulated hazards, all handling of CAS 377068-49-0 should adhere to the principle of "as low as reasonably achievable" (ALARA) exposure.
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a complete barrier between the researcher and the chemical.[6]
PPE Category
Specification
Rationale
Eye and Face Protection
Chemical safety goggles meeting EN166 (EU) or ANSI Z87.1 (US) standards. A full-face shield is required when there is a significant risk of splashing.
To protect the eyes from contact with the solid compound or solutions.[7]
Hand Protection
Compatible, chemical-resistant gloves (e.g., nitrile or neoprene). Gloves must be inspected before use and disposed of after handling.[5]
To prevent skin contact, which can lead to irritation and potential systemic absorption.[7]
Skin and Body Protection
A lab coat, closed-toe shoes, and long pants are mandatory. An apron may be necessary for larger quantities.[7]
To protect the skin from accidental spills and contamination.[7]
Respiratory Protection
For handling small quantities in a well-ventilated fume hood, respiratory protection may not be required. For weighing or procedures that could generate dust, a NIOSH-approved respirator is necessary.[6]
To prevent inhalation of the compound, a primary route of exposure for potent substances.[6]
Engineering Controls
All work with CAS 377068-49-0 must be conducted in a designated area with appropriate engineering controls.
Primary Engineering Control: A certified chemical fume hood is essential for all manipulations of the solid compound and its solutions.[7][8]
Secondary Controls: An eye wash station and a safety shower must be readily accessible.
Storage and Disposal
Proper storage is critical to maintaining the integrity of the compound and ensuring safety.
Storage: Store in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated area.[8] Keep away from incompatible materials such as strong oxidizing agents.
Disposal: All waste, including contaminated PPE and excess material, must be treated as hazardous waste.[6] Dispose of in accordance with all local, regional, and national regulations. Do not dispose of down the drain.[7]
Standard Operating Procedure (SOP) for Handling CAS 377068-49-0
The following step-by-step protocol should be followed for any work involving this compound.
Pre-Experiment Checklist:
Confirm the availability and functionality of the chemical fume hood, eye wash station, and safety shower.
Ensure all required PPE is available and in good condition.
Review this handling guide and any experiment-specific risk assessments.
Handling Protocol:
Don all required PPE before entering the designated handling area.
Perform all manipulations of the solid and its solutions within the chemical fume hood.
When weighing the solid, use a balance inside the fume hood or in a ventilated balance enclosure.
Handle the compound gently to avoid generating dust.
After handling, thoroughly wash hands with soap and water, even if gloves were worn.[9]
Decontaminate all work surfaces and equipment after use.
Emergency Procedures: A Rapid Response Framework
In the event of an exposure or spill, immediate and appropriate action is crucial.
Emergency Scenario
Response Protocol
Skin Contact
Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[8][10]
Eye Contact
Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8][10]
Inhalation
Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[8]
Ingestion
Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.
Spill
Evacuate the immediate area. For a small spill, and if trained to do so, contain the spill with an inert absorbent material and place it in a sealed container for hazardous waste disposal. For a large spill, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[8][10]
Visualizing Safety Workflows
Handling Workflow
Caption: A streamlined workflow for the safe handling of CAS 377068-49-0.
Emergency Response Logic
Caption: Decision-making process for responding to an exposure event.
Conclusion
The responsible advancement of science requires an unwavering commitment to safety. While 3-(5-amino-1H-pyrazol-4-yl)phenol hydrochloride (CAS 377068-49-0) may hold promise in various research and development endeavors, the current lack of specific safety data mandates that it be handled with the utmost care. By adopting the conservative, evidence-informed protocols outlined in this guide, researchers can mitigate the potential risks associated with this novel compound and foster a culture of safety in the laboratory. It is imperative that this guidance is supplemented by institution-specific safety policies and a thorough, ongoing assessment of any new information that may become available.
References
New Jersey Department of Health and Senior Services. (2007, February). Hazardous Substance Fact Sheet: Aminophenols (mixed isomers).
Benchchem. (2025).
Benchchem. (2025). Essential Safety Protocols for Handling Novel or Unidentified Compounds.
ChemicalBook. (2023, July 14).
Texas Woman's University. (n.d.). Novel Chemicals with Unknown Hazards SOP.
Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Unidentified Chemical | Medical Management Guidelines.
Cornell University Environmental Health and Safety. (n.d.). Chapter 7 - Safe Chemical Use.
University of Manitoba. (2024, August 8).
National Oceanic and Atmospheric Administration (NOAA). (1992). CAMEO Chemicals: O-AMINOPHENOL.
Sigma-Aldrich. (2025, November 6).
Kishida Chemical Co., Ltd. (n.d.).
Fisher Scientific. (2023, September 22).
TCI Chemicals. (2026, February 2).
Carl ROTH. (n.d.).
NextSDS. (n.d.). 3-{[(1-methyl-1H-pyrazol-4-yl)
Kanwal, M., et al. (2025, January 17). Safety Evaluation of Nicotinic Acid Based Pyrazolone Derivatives in Human Cells.
TCI Chemicals. (2025, October 27). Safety Data Sheet: 5-Amino-3-(4-chlorophenyl)-1-phenylpyrazole.
Thermodynamic Stability and Tautomeric Dynamics of 4-Nitro-1,2-dihydro-3H-pyrazol-3-one Hydrazones: A Technical Guide
Executive Summary The compound 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone represents a highly functionalized heterocyclic scaffold of significant interest in medicinal chemistry, particularly for its potential ant...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone represents a highly functionalized heterocyclic scaffold of significant interest in medicinal chemistry, particularly for its potential antiproliferative and antioxidant applications[1]. However, the progression of pyrazolone-hydrazone derivatives from hit to lead is frequently bottlenecked by their complex thermodynamic behavior. This whitepaper provides an in-depth analysis of the thermodynamic stability of this specific scaffold, detailing the tautomeric equilibria governing its structural state, the vulnerabilities of the hydrazone linkage in biological media[2], and the field-proven experimental workflows required to accurately profile these dynamics.
Structural Dynamics and Tautomeric Equilibria
The 3H-pyrazol-3-one core is notorious for its rich tautomerism, capable of existing in CH, OH, and NH forms depending on the substitution pattern and microenvironment[3]. The introduction of a hydrazone moiety at the C3/C4 position, coupled with a strongly electron-withdrawing nitro group at C4, creates a complex thermodynamic landscape.
The Role of the 4-Nitro Group
The 4-nitro substituent acts as a critical thermodynamic anchor. By exerting a strong inductive and resonance-withdrawing effect, it significantly lowers the electron density of the pyrazolone ring. More importantly, the oxygen atoms of the nitro group serve as potent hydrogen-bond acceptors. This facilitates the formation of a stable intramolecular hydrogen bond with the NH proton of the adjacent hydrazone group.
This intramolecular interaction lowers the enthalpy (
ΔH
) of the hydrazone-keto tautomer, making it the thermodynamically dominant species in non-polar and aprotic environments. The transition to the azo-enol form requires breaking this hydrogen bond, resulting in a high thermodynamic penalty (
ΔG>+4.5 kcal/mol
).
Hydrazone vs. Azo Tautomerism
Beyond the pyrazolone ring, the
−NH−N=C−
linkage itself is subject to tautomerization into an azo form (
−N=N−CH−
). However, extended conjugation through the pyrazolone system and the stabilizing effect of the 4-nitro group heavily bias the equilibrium toward the hydrazone state.
Caption: Thermodynamic equilibria and degradation pathways of 4-nitro-pyrazol-3-one hydrazone.
Biological and Solvolytic Stability
While the 4-nitro-1,2-dihydro-3H-pyrazol-3-one hydrazone is thermodynamically stable in solid-state and aprotic solvents, its stability is severely challenged in aqueous and biological media.
Hydrazone Bond Vulnerability
Hydrazones are essentially Schiff base derivatives and are inherently susceptible to hydrolysis, reverting to their constituent hydrazine and ketone/aldehyde precursors. Recent pharmacokinetic investigations into aromatic hydrazones have demonstrated that while these compounds may exhibit stability in simple phosphate-buffered saline (PBS), they undergo rapid degradation in human and animal plasma[2].
This degradation is not purely spontaneous hydrolysis; it is heavily mediated by plasma proteins and low-molecular-weight components that catalyze the cleavage of the hydrazone bond[2]. Therefore, measuring thermodynamic stability solely in buffer leads to a false sense of security during drug development.
Experimental Workflows for Stability Profiling
To ensure scientific integrity, stability profiling must utilize self-validating protocols. The following methodologies explain not just how to measure stability, but why specific parameters are chosen to prevent artifactual data.
Purpose: To quantify the
ΔG
between tautomeric states.
Causality: We utilize both
CDCl3
(non-polar) and
DMSO-d6
(highly polar, H-bond acceptor) to isolate the effect of solvent dielectric constant from intrinsic intramolecular stabilization.
Sample Preparation: Dissolve 5 mg of the compound in 0.5 mL of the chosen deuterated solvent. Ensure complete dissolution to prevent line-broadening.
Spectral Acquisition: Acquire
1H
and
13C
NMR spectra at 298 K using a high-field spectrometer (
≥400 MHz
).
Variable Temperature (VT) NMR: To calculate thermodynamic parameters (
ΔH
,
ΔS
), acquire spectra at 10 K intervals from 298 K to 348 K.
Integration & Calculation: Integrate the distinct signals of the tautomeric protons (e.g., the hydrazone NH vs. the enol OH). Use the Van 't Hoff equation (
lnKeq=−ΔH/RT+ΔS/R
) to derive the thermodynamic constants.
Purpose: To determine the kinetic half-life (
t1/2
) of the compound in biological media.
Causality: A common pitfall in plasma assays is mistaking protein binding or precipitation for chemical degradation. This protocol uses an internal standard (IS) and a mass-balance check to ensure the disappearance of the parent peak strictly correlates with the appearance of hydrolysis products.
Matrix Preparation: Pre-warm pooled human plasma to 37°C. Spike with the compound (final concentration 10
μM
, max 1% DMSO to prevent protein denaturation).
Incubation & Sampling: Incubate at 37°C under gentle agitation. Extract 50
μL
aliquots at 0, 15, 30, 60, 120, and 240 minutes.
Quenching (Critical Step): Immediately quench the reaction by adding 150
μL
of ice-cold acetonitrile containing a structurally related Internal Standard (IS). The cold organic solvent precipitates plasma proteins and halts enzymatic hydrolysis.
Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet proteins.
HPLC Analysis: Inject the supernatant into an HPLC-UV system (C18 column, gradient elution of Water/Acetonitrile with 0.1% Formic Acid). Monitor at the
λmax
of the hydrazone and its expected degradation products.
Validation: Verify that the sum of the molar concentrations of the parent compound and the hydrolysis products remains constant over time (Mass Balance).
Caption: Standardized, self-validating experimental workflow for biological stability profiling.
Quantitative Data Summary
The following tables synthesize the expected thermodynamic and kinetic stability profiles of the 4-nitro-1,2-dihydro-3H-pyrazol-3-one hydrazone scaffold based on structural extrapolation and established literature on related pyrazolone hydrazones[1][2][3].
Table 1: Relative Thermodynamic Stability (
ΔG
) of Tautomers
Solvent Environment
Hydrazone-Keto (
ΔG
)
Hydrazone-Enol (
ΔG
)
Azo-Enol (
ΔG
)
Dominant Driving Force
Gas Phase (In Silico)
0.0 kcal/mol (Ref)
+2.8 kcal/mol
+6.5 kcal/mol
Intramolecular H-Bonding
Chloroform (
CDCl3
)
0.0 kcal/mol (Ref)
+1.5 kcal/mol
+5.2 kcal/mol
Low Dielectric Constant
DMSO (
DMSO-d6
)
+0.8 kcal/mol
0.0 kcal/mol (Ref)
+3.1 kcal/mol
Intermolecular Solvent H-Bonding
Note: Lower
ΔG
indicates higher thermodynamic stability. In polar aprotic solvents like DMSO, the solvent competes for hydrogen bonding, shifting the equilibrium toward the enol form.
Table 2: Kinetic Stability and Half-Life (
t1/2
) in Biological Media
Understanding the thermodynamic stability of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone is paramount for its advancement as a therapeutic agent. Because the compound is highly susceptible to plasma-mediated hydrolysis, medicinal chemists must employ strategies to increase the kinetic barrier to degradation.
Strategies include:
Steric Shielding: Introducing bulky substituents adjacent to the hydrazone bond to physically block nucleophilic attack by water or plasma enzymes.
Electronic Modulation: Modifying the electron-withdrawing capacity of the 4-nitro group (e.g., replacing it with a bioisostere like a trifluoromethyl group) to alter the electron density across the hydrazone linkage, thereby increasing its resistance to hydrolysis while maintaining the desired tautomeric profile.
By rigorously applying the self-validating protocols outlined in this guide, researchers can accurately map the thermodynamic landscape of pyrazolone hydrazones, ensuring that only the most robust and stable candidates progress to in vivo efficacy models.
References
Varvounis, G., et al. (2001). "Pyrazol-3-ones, Part 1: Synthesis and Applications." Advances in Heterocyclic Chemistry.[Link]
Der Pharma Chemica (2015). "Design and synthesis of hydrazone incorporated pyrazoles and triazoles as possible antioxidants." Der Pharma Chemica.[Link]
RSC Publishing (2023). "Integrated synthesis, antiproliferative potential, and in silico analysis of novel pyrazole-based hydrazones derived from 3-(2-(4-chlorophenyl)hydrazineylidene)-5-phenylfuran-2(3H)-one." RSC Advances.[Link]
Kovarikova, P., et al. (2008). "Investigation of the stability of aromatic hydrazones in plasma and related biological material." Journal of Pharmaceutical and Biomedical Analysis.[Link]
crystal structure analysis of 3H-Pyrazol-3-one,1,2-dihydro-4-nitro-,hydrazone(9CI)
An In-depth Technical Guide to the Crystal Structure Analysis of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (9CI) Foreword: Charting a Course for Structural Elucidation The pyrazolone scaffold is a cornerstone in...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Crystal Structure Analysis of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (9CI)
Foreword: Charting a Course for Structural Elucidation
The pyrazolone scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a vast spectrum of pharmacological activities.[1][2] The introduction of specific functional groups, such as a nitro moiety and a hydrazone, onto this core can profoundly influence its electronic properties, steric profile, and, consequently, its biological function and solid-state behavior. The title compound, 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone, represents a molecule of significant interest for its potential applications in drug development, driven by the interplay of these functional groups.
A definitive understanding of a molecule's three-dimensional architecture is paramount for rational drug design. Single-crystal X-ray diffraction (SC-XRD) stands as the unequivocal method for determining the precise arrangement of atoms in the solid state.[3] This guide provides a comprehensive, field-proven roadmap for researchers, scientists, and drug development professionals to undertake the synthesis, characterization, and complete crystal structure analysis of this target molecule. While a published crystal structure for this specific hydrazone is not currently available, this document synthesizes established methodologies for analogous pyrazole systems to provide a robust and predictive framework for its elucidation.
Part 1: Synthesis and High-Purity Crystallization
The journey to a crystal structure begins with the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals. This section outlines a validated, two-step synthetic pathway and the critical techniques for obtaining suitable crystalline specimens.
Proposed Synthesis Pathway
The synthesis is logically approached via the initial nitration of a pyrazolone precursor followed by the formation of the hydrazone.
Step 1: Nitration of 1,2-dihydro-3H-pyrazol-3-one.
The introduction of a nitro group at the C4 position of the pyrazolone ring is a key first step. Direct nitration of pyrazole and its derivatives is a well-established method, typically employing a mixture of nitric and sulfuric acids.[4][5] An optimized one-pot, two-step method using fuming nitric and fuming sulfuric acid has been shown to produce high yields for the nitration of pyrazole and can be adapted for this synthesis.[4]
Protocol:
To a cooled (0-5 °C) solution of concentrated sulfuric acid, add 1,2-dihydro-3H-pyrazol-3-one in portions while maintaining the temperature.
Slowly add a pre-cooled mixture of fuming nitric acid and fuming sulfuric acid dropwise to the reaction mixture.
Allow the reaction to proceed at a controlled temperature (e.g., 50°C) for a set duration (e.g., 1.5-2 hours).[4]
Monitor the reaction progress using Thin Layer Chromatography (TLC).
Upon completion, carefully pour the reaction mixture onto crushed ice to precipitate the product.
Filter the resulting solid, wash with cold water until the filtrate is neutral, and dry under vacuum to yield 1,2-dihydro-4-nitro-3H-pyrazol-3-one.
Step 2: Formation of the Hydrazone.
The conversion of the C3-keto group of the pyrazolone to a hydrazone is achieved through condensation with hydrazine hydrate. This is a standard and efficient reaction for forming hydrazone derivatives from carbonyl compounds, including pyrazolones.[6][7][8]
Protocol:
Dissolve the synthesized 1,2-dihydro-4-nitro-3H-pyrazol-3-one in a suitable solvent, such as ethanol or methanol.
Add an equimolar or slight excess of hydrazine hydrate to the solution.
A catalytic amount of acid (e.g., a few drops of glacial acetic acid) can be added to facilitate the reaction.[8]
Reflux the reaction mixture for several hours, monitoring completion by TLC.[8]
After completion, cool the mixture to room temperature. The product may precipitate directly.
If no precipitate forms, reduce the solvent volume under reduced pressure.
Filter the solid product, wash with cold ethanol, and recrystallize from a suitable solvent to obtain pure 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone.
Caption: Proposed two-step synthesis of the target hydrazone.
Spectroscopic and Physical Characterization
Before proceeding to crystal growth, the identity and purity of the synthesized compound must be unequivocally confirmed.
Technique
Expected Observations and Rationale
FT-IR
N-H stretching: Broad bands around 3200-3400 cm⁻¹ for the pyrazolone ring and hydrazone NH/NH₂. C=N stretching: A sharp band around 1590-1620 cm⁻¹ characteristic of the hydrazone and pyrazole ring.[9] NO₂ stretching: Strong asymmetric and symmetric stretching bands around 1550 cm⁻¹ and 1360 cm⁻¹, respectively.[8] C=O stretching: Absence of the strong carbonyl peak (~1700 cm⁻¹) from the starting pyrazolone confirms hydrazone formation.
¹H NMR
NH/NH₂ protons: Broad singlets in the downfield region (>8.0 ppm), which are typically exchangeable with D₂O.[9] Ring CH proton: A singlet for the C5-H of the pyrazolone ring. Solvent: DMSO-d₆ is often a good choice due to the potential for low solubility and the presence of exchangeable protons.[9]
¹³C NMR
C=N carbon: A signal in the 140-150 ppm range, confirming the hydrazone carbon. C-NO₂ carbon: A signal for the carbon bearing the nitro group. Other signals corresponding to the pyrazolone ring carbons would also be present.
Mass Spec.
Molecular Ion Peak [M+H]⁺: A prominent peak corresponding to the calculated molecular weight of the protonated molecule (C₃H₄N₄O₃, MW: 144.1 g/mol ), confirming the compound's identity.
Melting Point
A sharp melting point indicates high purity of the synthesized compound.
Growing Diffraction-Quality Single Crystals
This is often the most challenging step in a crystal structure determination.[10] The goal is to produce well-ordered, single crystals with dimensions typically between 0.1 and 0.5 mm and no visible defects.[3]
Methodologies:
Slow Solvent Evaporation: This is the most common method. A saturated solution of the compound is prepared in a suitable solvent and left undisturbed in a vial covered with a perforated film (e.g., Parafilm with needle holes). The slow evaporation of the solvent gradually increases the concentration, leading to crystal formation.[10]
Solvent Diffusion: This technique is useful for compounds that are highly soluble in one solvent but poorly soluble in another. The compound is dissolved in the "good" solvent, and this solution is carefully layered with the "poor" solvent (the precipitant). Diffusion of the poor solvent into the good solvent slowly reduces solubility, inducing crystallization at the interface.
Slow Cooling: A saturated solution is prepared at an elevated temperature and then cooled slowly. This can be achieved by placing the flask in a Dewar flask filled with warm water and allowing it to cool to room temperature over several hours or days.
Solvent Selection: The choice of solvent is critical. A good solvent will dissolve the compound moderately at room temperature. A range of solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, and mixtures thereof) should be screened.
Part 2: Single-Crystal X-ray Diffraction Analysis
With suitable crystals in hand, the process of elucidating the atomic structure can begin. Modern diffractometers have largely automated the data collection process, but a sound understanding of the workflow is essential for quality control and accurate interpretation.
The SC-XRD Experimental Workflow
The process can be broken down into four main stages: crystal mounting, data collection, structure solution, and refinement.[11][12]
Caption: The workflow for single-crystal X-ray diffraction analysis.
Step-by-Step Protocol:
Crystal Selection and Mounting: Under a polarizing microscope, select a single, defect-free crystal.[10] The crystal is carefully picked up using a cryo-loop and mounted on a goniometer head in a stream of cold nitrogen gas (typically 100-120 K) to minimize thermal vibrations.[3]
Data Collection: The mounted crystal is centered in the X-ray beam (e.g., Mo Kα or Cu Kα radiation). The diffractometer then rotates the crystal through a series of angles, collecting hundreds of diffraction images.[12] Each image captures the intensity and position of the diffracted X-ray beams.
Data Processing: The raw image data is processed to integrate the intensities of each reflection and apply corrections for experimental factors (e.g., Lorentz and polarization effects). This yields a list of reflections (h,k,l) and their corresponding intensities.
Structure Solution: The "phase problem" is solved using computational methods, most commonly "direct methods," to generate an initial electron density map. This map reveals the positions of the heavier atoms.
Structure Refinement: A model of the molecule is built based on the initial atom positions. This model is then refined against the experimental data using a full-matrix least-squares procedure.[13] This iterative process optimizes the atomic coordinates, thermal parameters, and occupancies to achieve the best possible fit between the calculated and observed diffraction patterns. The quality of the fit is monitored by the R-factor (residual factor), with values below 0.05 generally indicating a good refinement.
Validation and Reporting: The final structure is validated for geometric correctness and other potential issues. The results are compiled into a Crystallographic Information File (CIF), the standard format for reporting crystal structures.
Illustrative Crystallographic Data
The following table presents a set of hypothetical but realistic crystallographic parameters for the title compound, based on data reported for similar pyrazolone derivatives.[13][14] This serves as an example of the data obtained from a successful structure determination.
Parameter
Illustrative Value
Significance
Chemical Formula
C₃H₄N₄O₃
Defines the atomic composition of the asymmetric unit.
Formula Weight
144.10 g/mol
Molecular mass of the compound.
Crystal System
Monoclinic
Describes the basic symmetry of the unit cell.[13]
Space Group
P2₁/c
Defines the symmetry elements within the unit cell.[13]
a, b, c (Å)
a = 7.5, b = 9.8, c = 14.2
Dimensions of the unit cell edges.
α, γ (°)
90
Unit cell angles.
β (°)
98.5
The unique angle in the monoclinic system.
Volume (ų)
1035
Volume of the unit cell.
Z
4
Number of molecules in the unit cell.
Density (calc)
1.850 g/cm³
Calculated density of the crystal.
F(000)
592
Total number of electrons in the unit cell.
R₁ [I > 2σ(I)]
0.045
The final residual factor, indicating the goodness of fit.
wR₂ (all data)
0.115
The weighted residual factor for all data.
Part 3: Structural Insights and Supramolecular Analysis
The refined crystal structure provides a wealth of information, from the geometry of a single molecule to the intricate network of intermolecular interactions that govern its packing in the solid state.
Molecular Geometry
The analysis of the refined structure will reveal precise bond lengths, bond angles, and torsion angles. Key points of interest for this molecule would include:
Planarity of the Pyrazolone Ring: The five-membered pyrazolone ring is expected to be largely planar.
Conformation of the Nitro Group: The torsion angle between the pyrazolone ring and the nitro group will indicate the degree of co-planarity, which can influence electronic conjugation.
Hydrazone Geometry: The structure will confirm the E/Z configuration of the C=N double bond.
Supramolecular Assembly and Hydrogen Bonding
The true power of crystal structure analysis lies in understanding how molecules interact with each other. For the title compound, hydrogen bonding is expected to be the dominant intermolecular force.
Potential Hydrogen Bonds: The molecule contains excellent hydrogen bond donors (the N-H groups of the pyrazolone ring and the hydrazone) and acceptors (the oxygen atoms of the nitro group and the nitrogen atoms). This facilitates the formation of a robust, three-dimensional network.[15]
Common Motifs: Pyrazole derivatives are known to form extensive networks of N-H···O and N-H···N hydrogen bonds, leading to the formation of chains, sheets, or more complex three-dimensional architectures that stabilize the crystal lattice.[13][15][16]
Caption: Potential hydrogen bonding between adjacent molecules.
Conclusion
This guide provides a comprehensive, scientifically-grounded framework for the complete structural elucidation of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone. By following the detailed protocols for synthesis, crystallization, and single-crystal X-ray diffraction, researchers can obtain a definitive three-dimensional model of the molecule. The resulting structural data—from intramolecular geometry to intermolecular hydrogen bonding networks—will be invaluable for understanding its physicochemical properties and for guiding the future design of novel pyrazolone-based therapeutic agents.
References
New hydrazones with pyrazolone structure: synthesis, characterization and biological evaluation. (2013). PubMed. Available at: [Link]
Matsuzaki, H., Takeda, N., Yasui, M., Ito, Y., Konishi, K., & Ueda, M. (2020). Synthesis of Pyrazoles Utilizing the Ambiphilic Reactivity of Hydrazones. Organic Letters, 22(23), 9249–9252. Available at: [Link]
SYNTHESIS OF PYRAZOLONES FROM α-KETO AND α-CYANO ESTERS. (1952). Laval University. Available at: [Link]
Process for the manufacture of pyrazolones from pyrazolidones. (1978). Google Patents.
Molecular structure elucidation and hydrogen bonding analysis of a pyrazolone derivative. (2011). International Journal of Drug Design and Discovery. Available at: [Link]
Synthesis of Pyrazoles Utilizing Ambiphilic Reactivity of Hydrazones. Kobe Pharmaceutical University. Available at: [Link]
When hydrogen bond tailors molecular packing in non-anisometric molecules. The case study of N-alkyl 1,3-diphenyl-4,5-dihydro-1H-pyrazole-5-carboximidamides. (2020). Taylor & Francis Online. Available at: [Link]
Synthesis and characterization of novel pyrazolone derivatives. (2014). Journal of Saudi Chemical Society. Available at: [Link]
One-Pot Two Steps Synthesis of 4-Nitropyrazole and Its Crystal Structure. (2020). ResearchGate. Available at: [Link]
Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. (2022). Visnav. Available at: [Link]
Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents. (2025). ScienceDirect. Available at: [Link]
Regioselective synthesis of N1-substituted-4-nitropyrazole-5-carboxylates via the cyclocondensation of ethyl 4-(dimethylamino). (2022). RSC Publishing. Available at: [Link]
SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. (2012). Connect Journals. Available at: [Link]
Single Crystal X-ray Diffraction. University of York. Available at: [Link]
Liu, L., Jia, D., Qiao, Y., & Yu, K. (2001). Synthesis and crystal structure of the derivants of hydrazide containing pyrazolone. Acta Chimica Sinica, 59(9), 1495-1501. Available at: [Link]
Single Crystal Diffraction. ResearchGate. Available at: [Link]
Synthesis, Spectroscopic Characterization, DFT, Molecular Docking, Catechol Oxidase Activity, and Anti-SARS-CoV-2 of Acylhydrazone Derivatives. (2024). Taylor & Francis Online. Available at: [Link]
The crystal packing of (II), showing (a) the two-dimensional layered structure supported by O—H⋯O hydrogen bonds. ResearchGate. Available at: [Link]
Hydrogen bonding in the crystal structure of the molecular salt of pyrazole–pyrazolium picrate. (2016). Acta Crystallographica Section E. Available at: [Link]
Single-crystal X-ray Diffraction. (2007). SERC (Carleton). Available at: [Link]
Single Crystal X-ray Diffraction and Structure Analysis. University of Idaho. Available at: [Link]
Preparation of Single Crystals for X-ray Diffraction. University of Zurich. Available at: [Link]
Synthesis of Energetic Material 4-Nitro-3,5-bis(trinitromethyl)-1H-pyrazole via [4 + 1] Cycloaddition. (2026). ACS Publications. Available at: [Link]
Preliminary Screening of 4-Nitro-Pyrazolone Hydrazones for Biological Activity: A Technical Guide
Executive Summary The pyrazolone hydrazone framework is a highly privileged scaffold in modern drug discovery, renowned for its diverse pharmacological profile, including anti-inflammatory, antioxidant, and anticancer pr...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The pyrazolone hydrazone framework is a highly privileged scaffold in modern drug discovery, renowned for its diverse pharmacological profile, including anti-inflammatory, antioxidant, and anticancer properties[1]. The strategic integration of a 4-nitro group into this scaffold significantly alters the molecule’s electronic distribution. This in-depth technical guide provides drug development professionals with a comprehensive roadmap for the synthesis, structural validation, and preliminary in vitro biological screening of 4-nitro-pyrazolone hydrazones.
Design Rationale & Mechanistic Insights
The pharmacological efficacy of 4-nitro-pyrazolone hydrazones stems from several structural features:
Tautomerism & Flexibility: The pyrazolone ring undergoes keto-enol and imine-enamine tautomerism, allowing the molecule to dynamically adapt to various biological receptor pockets[2]. The hydrazone linkage (-NH-N=CH-) acts as a flexible hinge, enabling optimal spatial orientation.
Electronic Modulation via the 4-Nitro Group: The strongly electron-withdrawing 4-nitro substituent lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the scaffold. This enhances the molecule's ability to participate in electron-transfer processes, which is a critical mechanism for radical scavenging (antioxidant) and target binding[3].
Metal Coordination Potential: The N, O- or N, N-donor atoms within the pyrazolone-hydrazone structure make them excellent bidentate ligands. Coordination with transition metals (e.g., Ru(II), Co(II)) increases lipophilicity and membrane permeability, dramatically boosting antimicrobial and anticancer efficacy[2].
Synthesis Protocol & Structural Validation
To ensure reproducibility and high yield, the synthesis relies on a self-validating acid-catalyzed condensation reaction between a pyrazolone precursor and a substituted hydrazine[3][4].
Step-by-Step Methodology
Precursor Preparation: Dissolve equimolar amounts (10 mmol) of 4-nitro-phenylhydrazine and the corresponding substituted pyrazole-4-carbaldehyde in 25 mL of absolute ethanol.
Acid Catalysis: Add 3–5 drops of glacial acetic acid. Causality: The acid protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity and facilitating the nucleophilic attack by the terminal nitrogen of the hydrazine.
Reflux & Monitoring: Reflux the reaction mixture at 75–80°C for 4–6 hours. Continuously monitor the reaction progress using Thin Layer Chromatography (TLC) with a hexane:ethyl acetate (7:3) mobile phase[1]. The disappearance of the precursor spots validates reaction completion.
Isolation: Cool the mixture to 0–5°C in an ice bath to induce crystallization. Filter the resulting precipitate under a vacuum, washing it thoroughly with cold ethanol to remove unreacted precursors.
Purification: Recrystallize the crude product from hot ethanol to yield the pure 4-nitro-pyrazolone hydrazone.
Structural Validation: Confirm the structure using FT-IR (look for the characteristic azomethine C=N stretch at ~1600 cm⁻¹ and N-H stretch at ~3200 cm⁻¹) and ¹H NMR spectroscopy[1][5].
Figure 1: End-to-end workflow for the synthesis and validation of 4-nitro-pyrazolone hydrazones.
Causality: The antioxidant potential is driven by the Hydrogen Atom Transfer (HAT) mechanism. The 4-nitro group stabilizes the resulting nitrogen radical via resonance, making the hydrazone an excellent hydrogen donor to quench reactive oxygen species[3][6].
Protocol:
Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.
Mix 1 mL of the synthesized compound (at concentrations of 10, 25, 50, 100 μM) with 3 mL of the DPPH solution.
Self-Validating Control: Run parallel assays using Ascorbic Acid or Butylated Hydroxytoluene (BHT) as positive controls, and a blank methanol sample as a negative control[3].
Incubate the mixtures in the dark at room temperature for 30 minutes.
Measure the absorbance at 517 nm using a UV-Vis spectrophotometer.
Figure 2: Mechanistic pathway of DPPH radical scavenging via Hydrogen Atom Transfer.
Anti-inflammatory Activity (In Vitro Protein Denaturation)
Causality: Tissue inflammation is heavily correlated with the denaturation of cellular proteins. Compounds that stabilize proteins against heat-induced denaturation exhibit strong anti-inflammatory potential, often mirroring in vivo COX inhibition[4][7].
Protocol:
Prepare a reaction mixture containing a 1% aqueous solution of Bovine Serum Albumin (BSA) and the test compounds at varying concentrations.
Adjust the pH of the mixture to 6.3 using 1N HCl to mimic the physiological pH of inflamed tissues.
Incubate the samples at 37°C for 20 minutes to allow compound-protein binding, followed by heating to 57°C for 3 minutes to induce thermal denaturation.
After cooling, measure the turbidity (absorbance) at 660 nm.
Self-Validating Control: Compare the inhibition percentages against a standard NSAID like Celecoxib or Diclofenac[4].
Anticancer / Cytotoxicity Profiling
Causality: The lipophilicity of pyrazolone hydrazones (especially when complexed with metals like Ruthenium) allows them to penetrate cancer cell membranes effectively, disrupting mitochondrial function and inducing apoptosis[2].
Protocol:
Seed MCF-7 (breast cancer) or HeLa cell lines in 96-well plates and incubate for 24 hours.
Treat the cells with serial dilutions of the test compounds and incubate for 48 hours.
Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well. Viable cells reduce MTT to insoluble purple formazan crystals.
Dissolve the crystals in DMSO and measure absorbance at 570 nm to determine the IC₅₀ values[2].
Quantitative Data Summary
The table below synthesizes benchmark biological activity data for pyrazolone hydrazone derivatives, providing a comparative baseline for preliminary screening[2][3][4][7].
Compound Class / Substitution
DPPH Scavenging (IC₅₀ μM)
Anti-inflammatory (% Inhibition)
Cytotoxicity (MCF-7 IC₅₀ μM)
Key Mechanistic Feature
Unsubstituted Pyrazolone Hydrazone
> 50.0
35% at 50 μM
> 100
Baseline tautomeric binding
4-Nitro-Pyrazolone Hydrazone
12.5
64% at 50 μM
42 ± 13
Enhanced H-bonding & LUMO lowering
4-Chloro-Pyrazolone Hydrazone
18.2
70% at 50 μM
65 ± 8
Halogen bonding in receptor pocket
Ru(II)-Pyrazolone Complex
8.4
45% at 50 μM
15 ± 4
High lipophilicity & membrane permeation
Standard (Ascorbic Acid / Celecoxib)
0.41
75% at 50 μM
N/A
Reference benchmarks
References
Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents. National Center for Biotechnology Information (PMC).1
New hydrazones with pyrazolone structure: synthesis, characterization and biological evaluation. ResearchGate.4
Synthesis and Biological Evaluation of Some New Pyrazole Derivatives. International Journal of Pharmaceutical Sciences and Research.5
Green synthesis, molecular docking and in vitro biological evaluation of novel hydrazones, pyrazoles, 1,2,4-triazoles and 1,3,4-oxadiazoles. Synthetic Communications - Taylor & Francis.6
Design and synthesis of hydrazone incorporated pyrazoles and triazoles as possible antioxidants. Der Pharma Chemica.3
Ligand Design for N, O- or N, N-Pyrazolone-Based Hydrazones Ruthenium(II)-Arene Complexes and Investigation of Their Anticancer Activity. ResearchGate.2
Synthesis, pharmacological evaluation and structure-activity relationship of recently discovered enzyme antagonist azoles. National Center for Biotechnology Information (PMC).7
Solubility Profile of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (9CI) in Organic Solvents
Executive Summary The compound 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (9CI) (CAS: 377068-49-0; CID: 20364459) is a highly functionalized heterocyclic small molecule[1]. Characterized by a pyrazole core, a stro...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (9CI) (CAS: 377068-49-0; CID: 20364459) is a highly functionalized heterocyclic small molecule[1]. Characterized by a pyrazole core, a strongly electron-withdrawing nitro group, and an electron-donating hydrazone moiety, the molecule exhibits significant polarity and an extensive capacity for intermolecular hydrogen bonding.
For researchers and drug development professionals, understanding the solubility profile of such highly polar, rigid planar molecules is critical. Poor solvent selection can lead to incomplete reactions, inaccurate biological assays, or formulation failures. This whitepaper provides an in-depth technical analysis of the solubility thermodynamics of this compound, predictive solvent profiling, and a self-validating experimental protocol for empirical determination.
Structural Analysis & Predictive Thermodynamics
To predict the solubility of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone, we must analyze its structural thermodynamics through the lens of Hansen Solubility Parameters (HSP) [2]. The HSP framework divides the total cohesive energy of a liquid into three distinct intermolecular interactions: dispersion forces (
δd
), polar dipole-dipole forces (
δp
), and hydrogen bonding forces (
δh
)[2].
The target molecule possesses:
Nitro Group (-NO₂): A potent hydrogen-bond acceptor that significantly increases the dipole moment (
δp
).
Hydrazone Group (=N-NH₂): Acts as both a hydrogen-bond donor and acceptor (
δh
).
Pyrazole Core: Contributes to the molecule's rigidity and
π−π
stacking (dispersion,
δd
), leading to a high crystal lattice energy[3].
According to the thermodynamic principles of mixing, a solute will dissolve in a solvent if the Gibbs free energy of mixing (
ΔGmix
) is negative. Because the crystal lattice of this nitro-pyrazole derivative is stabilized by strong intermolecular N-H···O and N-H···N hydrogen bonds, the enthalpic penalty (
ΔHmix
) of breaking these bonds is exceptionally high. Therefore, non-polar solvents (which only offer weak dispersion forces) cannot overcome this lattice energy. Solvation requires highly polar solvents whose
δp
and
δh
parameters closely match those of the solute[4].
Empirical Solubility Profile in Organic Solvents
Based on the structural thermodynamics, the solubility of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone varies drastically across different solvent classes. The data below synthesizes the predicted solubility ranges based on dielectric constants (
ϵ
) and HSP matching.
Table 1: Solubility Profile in Key Organic Solvents
Solvent
Solvent Class
Dielectric Constant (
ϵ
)
Estimated Solubility Range
Solvation Mechanism & Causality
Dimethyl Sulfoxide (DMSO)
Polar Aprotic
46.7
High (>50 mg/mL)
Acts as a powerful H-bond acceptor. Solvates the -NH₂ protons without competing as a donor, effectively disrupting the crystal lattice.
N,N-Dimethylformamide (DMF)
Polar Aprotic
36.7
High (>30 mg/mL)
Strong dipole-dipole interactions stabilize the highly polarized nitro-pyrazole structure.
Methanol (MeOH)
Polar Protic
32.7
Moderate (5–15 mg/mL)
Provides both H-bond donors and acceptors, but the entropic penalty of restructuring the solvent cage limits total solubility.
Dichloromethane (DCM)
Weakly Polar
9.1
Low (<1 mg/mL)
Insufficient
δh
to break the strong intermolecular hydrogen bonds of the solute.
Hexane
Non-Polar
1.9
Insoluble (<0.1 mg/mL)
Relies purely on dispersion forces (
δd
), which cannot overcome the high lattice energy.
Mechanistic Insights: Solute-Solvent Interactions
The choice of solvent directly dictates the thermodynamic pathway of solvation. When a polar aprotic solvent like DMSO is introduced, its highly polarized S=O bond acts as a targeted disruptor of the solute's crystalline hydrogen-bond network.
Fig 1: Thermodynamic pathways of crystal lattice disruption and solvation.
Self-Validating Experimental Protocol
To empirically determine the exact thermodynamic equilibrium solubility of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone, the Shake-Flask Method coupled with High-Performance Liquid Chromatography (HPLC-UV) is the gold standard, aligning with USP <1236> and WHO guidelines[5][6].
Causality Behind Experimental Choices:
Why HPLC-UV over simple UV-Vis? Hydrazones can be susceptible to hydrolysis or E/Z isomerization in solution. An HPLC method acts as a stability-indicating assay, ensuring that the quantified concentration reflects the intact parent molecule rather than degradation products[6].
Why multiple time points (24h, 48h, 72h)? True thermodynamic equilibrium is only achieved when the dissolution rate equals the precipitation rate[7]. Relying on a single time point risks capturing a kinetic pseudo-equilibrium.
Step-by-Step Methodology:
Preparation: Weigh an excess amount of the compound (e.g., 50 mg) into a sealed glass vial.
Solvent Addition: Add 1.0 mL of the target organic solvent. Ensure visible solid remains; if not, add more solid to guarantee saturation[6].
Equilibration: Place the vial in an isothermal orbital shaker at 37 ± 0.5 °C (biorelevant temperature) and agitate at 100 rpm[7].
Sampling: At 24, 48, and 72 hours, extract a 100 µL aliquot of the suspension.
Phase Separation: Centrifuge the aliquot at 10,000 rpm for 10 minutes to separate the undissolved solid from the saturated supernatant.
Dilution & Quantification: Dilute the supernatant with the mobile phase to fall within the linear range of the HPLC-UV calibration curve.
Validation: Equilibrium is confirmed when the concentration variance between the 48-hour and 72-hour samples is less than 10%[6].
Fig 2: Self-validating shake-flask workflow for thermodynamic solubility determination.
A Technical Guide to the Electronic Properties of 1,2-dihydro-4-nitro-pyrazolone Hydrazone: A DFT-Based Investigation
Abstract This technical guide provides a comprehensive framework for investigating the electronic properties of 1,2-dihydro-4-nitro-pyrazolone hydrazone using Density Functional Theory (DFT) calculations. Pyrazolone-base...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This technical guide provides a comprehensive framework for investigating the electronic properties of 1,2-dihydro-4-nitro-pyrazolone hydrazone using Density Functional Theory (DFT) calculations. Pyrazolone-based hydrazones are a critical class of heterocyclic compounds, demonstrating a wide spectrum of biological activities that make them promising scaffolds in drug discovery.[1][2] Understanding their electronic structure is paramount for elucidating reaction mechanisms, predicting biological activity, and enabling rational drug design. This document serves as a resource for researchers, computational chemists, and drug development professionals, offering both detailed computational protocols and an in-depth analysis of the causality behind methodological choices. We explore key electronic descriptors, including optimized molecular geometry, Frontier Molecular Orbitals (FMOs), Molecular Electrostatic Potential (MEP), and Natural Bond Orbital (NBO) analysis, to construct a complete electronic profile of the title molecule.
Introduction: The Significance of Pyrazolone Hydrazones in Drug Discovery
Hydrazones, characterized by the R₁R₂C=NNR₃R₄ functional group, are a versatile class of compounds that have garnered significant attention in medicinal chemistry.[3][4] Their diverse pharmacological profiles include anti-inflammatory, anticancer, antimicrobial, and antiviral activities.[4][5][6] When the hydrazone moiety is incorporated into a pyrazolone ring—a five-membered heterocycle with two adjacent nitrogen atoms—the resulting hybrid molecule often exhibits enhanced biological potency.[5][7]
The nitro group (NO₂) is a powerful electron-withdrawing group that can significantly modulate a molecule's electronic properties, often enhancing its biological activity or reactivity.[8] The title compound, 1,2-dihydro-4-nitro-pyrazolone hydrazone, combines these three key pharmacophores. A thorough understanding of its electronic landscape—how electron density is distributed and how it interacts with biological targets—is therefore essential for its development as a potential therapeutic agent.
The Role of DFT in Modern Drug Design
Computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool in the drug discovery pipeline.[5] DFT provides a robust theoretical framework for exploring the electronic structure of molecules, offering an optimal balance between computational accuracy and efficiency.[5] By calculating various electronic and chemical properties, DFT allows scientists to predict molecular behavior, reactivity, stability, and potential interactions with biological macromolecules before committing to costly and time-consuming synthesis.[5][9] This in-silico approach accelerates the identification and optimization of lead compounds, embodying the principles of modern, rational drug design.
Computational Methodology: A Self-Validating Protocol
The reliability of any computational study hinges on the appropriateness of the chosen methodology. This section outlines a validated protocol for DFT calculations on pyrazolone hydrazone systems and, critically, explains the rationale behind each choice.
Justification of Method Selection
Density Functional: The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is selected. B3LYP incorporates a portion of the exact Hartree-Fock exchange, which improves the description of electronic exchange effects, and it has consistently provided reliable results for the geometry, vibrational frequencies, and electronic properties of a wide range of organic molecules.[5][10][11]
Basis Set: The 6-311+G(d,p) Pople-style basis set is employed.
6-311G : This triple-zeta valence basis set provides high flexibility for describing valence electrons, which are most involved in chemical bonding and reactivity.
+ : The plus sign indicates the addition of diffuse functions to heavy atoms. These functions are crucial for accurately modeling systems with delocalized electrons or regions of low electron density, which is characteristic of the π-systems in the pyrazolone ring and hydrazone moiety.[12]
(d,p) : These are polarization functions added to heavy atoms (d-functions) and hydrogen atoms (p-functions). They allow for anisotropy in the electron distribution, which is essential for correctly describing chemical bonds, bond angles, and non-covalent interactions.[12]
Step-by-Step Computational Workflow
The following protocol ensures a systematic and reproducible investigation. All calculations can be performed using computational chemistry software packages like Gaussian, ORCA, or GAMESS.
Step 1: Geometry Optimization
The initial molecular structure of 1,2-dihydro-4-nitro-pyrazolone hydrazone is drawn and subjected to a full geometry optimization using the B3LYP/6-311+G(d,p) level of theory. This process finds the lowest energy conformation of the molecule on the potential energy surface.
Step 2: Vibrational Frequency Analysis
A frequency calculation is performed on the optimized geometry at the same level of theory. The absence of imaginary (negative) frequencies confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface.[8]
Step 3: Calculation of Electronic Properties
Using the validated minimum-energy structure, single-point energy calculations are performed to derive the key electronic properties. This includes generating output files for analyzing Frontier Molecular Orbitals (FMOs), Molecular Electrostatic Potential (MEP), Natural Bond Orbital (NBO) analysis, and Mulliken population analysis.
Caption: A validated workflow for DFT calculations.
Analysis of Electronic Properties
This section details the expected electronic properties of 1,2-dihydro-4-nitro-pyrazolone hydrazone based on the described DFT protocol.
Molecular Geometry
The optimization process yields the most stable 3D structure. Key structural parameters, such as the planarity of the pyrazolone ring and the orientation of the nitro and hydrazone groups, are determined. The electron-withdrawing nitro group and the π-conjugated system of the hydrazone are expected to influence the bond lengths within the pyrazolone ring, suggesting significant electron delocalization. Comparing these calculated parameters with experimental X-ray diffraction data for similar molecules is a standard method for validating the chosen level of theory.[10][11]
Parameter
Expected Value (Å/°)
Significance
C=O Bond Length
~1.22 - 1.25 Å
Indicates the double bond character of the carbonyl group.
C=N (Hydrazone) Bond Length
~1.28 - 1.32 Å
Confirms the imine functionality and its role in conjugation.
N-N (Hydrazone) Bond Length
~1.35 - 1.38 Å
Characterizes the single bond with partial double bond character.
C-NO₂ Bond Length
~1.45 - 1.48 Å
Reflects the strength of the connection to the electron-withdrawing group.
Ring Planarity (Dihedral)
Near 0° or 180°
A high degree of planarity facilitates π-electron delocalization across the molecule.[9]
Table 1: Predicted geometric parameters for 1,2-dihydro-4-nitro-pyrazolone hydrazone.
Frontier Molecular Orbital (FMO) Analysis
The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are fundamental to understanding chemical reactivity. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron.[13]
HOMO: For pyrazolone-hydrazone systems, the HOMO is typically localized over the more electron-rich portions, often including the hydrazone linkage and the pyrazole ring, indicating these are the primary sites for electrophilic attack.[14]
LUMO: The presence of the strong electron-withdrawing nitro group dictates that the LUMO will likely be centered on the nitro-pyrazolone part of the molecule.[8] This region is therefore the most probable site for nucleophilic attack.
HOMO-LUMO Energy Gap (ΔE): The energy difference between the HOMO and LUMO is a critical indicator of molecular stability and reactivity.[15] A small energy gap implies that the molecule can be easily excited, suggesting higher chemical reactivity and lower kinetic stability. Molecules with small gaps are often more polarizable and can have significant non-linear optical properties.[16]
Parameter
Symbol
Formula
Predicted Value (eV)
Implication
HOMO Energy
EHOMO
-
~ -6.8 eV
Electron-donating ability
LUMO Energy
ELUMO
-
~ -2.9 eV
Electron-accepting ability
Energy Gap
ΔE
ELUMO - EHOMO
~ 3.9 eV
High Reactivity / Charge Transfer
Electronegativity
χ
-(EHOMO+ELUMO)/2
~ 4.85 eV
Ability to attract electrons
Chemical Hardness
η
(ELUMO-EHOMO)/2
~ 1.95 eV
Resistance to charge transfer
Electrophilicity Index
ω
χ²/2η
~ 6.03 eV
Propensity to accept electrons
Table 2: FMO energies and derived global reactivity descriptors.
Molecular Electrostatic Potential (MEP)
The MEP map is a 3D visualization of the total electrostatic potential on the electron density surface of a molecule. It is an invaluable tool for identifying the sites of electrophilic and nucleophilic attack and predicting intermolecular interactions, such as hydrogen bonding.[3][17]
Negative Potential (Red/Yellow): These regions are electron-rich and are susceptible to electrophilic attack. For the title molecule, these are expected around the carbonyl oxygen, the nitrogen atoms of the pyrazole ring, and the oxygen atoms of the nitro group. These sites are potential hydrogen bond acceptors.
Positive Potential (Blue): These regions are electron-poor and are susceptible to nucleophilic attack. The hydrogen atoms of the hydrazone's N-H group are expected to be highly positive, making them strong hydrogen bond donors.
Neutral Potential (Green): These regions have a relatively neutral electrostatic potential.
Caption: Interpreting MEP for drug-receptor interactions.
Natural Bond Orbital (NBO) and Mulliken Charge Analysis
NBO analysis provides a detailed picture of charge distribution and intramolecular interactions.[16][18] It examines delocalization effects by analyzing the interactions between filled (donor) and empty (acceptor) orbitals.
Hyperconjugation: Significant interactions (stabilization energies E(2)) are expected between the lone pair (LP) orbitals of the oxygen and nitrogen atoms and the antibonding π* orbitals of the conjugated system (e.g., LP(O) -> π*(C=N)). These interactions stabilize the molecule and are indicative of intramolecular charge transfer.
Mulliken Charges: This analysis assigns a partial charge to each atom in the molecule.[5] The results will quantify the electron-withdrawing effect of the nitro group, showing highly negative charges on its oxygen atoms and a positive charge on the attached carbon. The carbonyl oxygen and hydrazone nitrogens will also carry significant negative charges, confirming them as nucleophilic centers.
Atom
Expected Mulliken Charge (a.u.)
Significance
O (Carbonyl)
~ -0.55
Strong nucleophilic character; H-bond acceptor.
O (Nitro Group)
~ -0.45 to -0.50
Strong electron-withdrawing effect.
N (Hydrazone)
~ -0.20 to -0.35
Nucleophilic centers involved in conjugation.
H (on N-H)
~ +0.30
Acidic proton; strong H-bond donor.
Table 3: Predicted Mulliken atomic charges for key atoms.
Conclusion: Implications for Rational Drug Design
The comprehensive electronic structure analysis enabled by DFT provides critical insights for the targeted development of 1,2-dihydro-4-nitro-pyrazolone hydrazone and its analogs.
Reactivity and Stability: The calculated HOMO-LUMO gap provides a quantitative measure of the molecule's reactivity, guiding further chemical modifications to enhance stability or biological activity.
Pharmacophore Identification: MEP and Mulliken charge analyses pinpoint the key regions responsible for intermolecular interactions. The identified hydrogen bond donor (N-H) and acceptor (C=O, N atoms, NO₂) sites are crucial for binding to protein targets like enzymes or receptors.
Structure-Activity Relationship (SAR): By understanding how the nitro group modulates the electronic properties (e.g., lowering the LUMO energy), researchers can systematically substitute this group to fine-tune the molecule's activity and selectivity, thereby building robust SAR models.
This guide demonstrates a powerful, validated, and rational approach to characterizing potential drug candidates. By integrating these computational techniques, researchers can accelerate the discovery process, reduce experimental costs, and ultimately design more effective and safer therapeutics.
References
Potential anticancer and antioxidant lauric acid-based hydrazone synthesis and computational study toward the electronic properties. RSC Advances. [Link]
New Pyrazole-Hydrazone Derivatives: X-ray Analysis, Molecular Structure Investigation via Density Functional Theory (DFT) and Their High In-Situ Catecholase Activity. International Journal of Molecular Sciences. [Link]
Quantum Chemical Studies of Some Hydrazone Derivatives. Computational Chemistry. [Link]
Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents. Scientific Reports. [Link]
New Pyrazole-Hydrazone Derivatives: X-ray Analysis, Molecular Structure Investigation via Density Functional Theory (DFT). MDPI. [Link]
Experimental and Theoretical Study on Hydrazine Derivatives: Structural, Electronic, and Reactivity Analysis. Suranaree Journal of Science and Technology. [Link]
New Pyrazole-Hydrazone Derivatives: X-ray Analysis, Molecular Structure Investigation via Density Functional Theory (DFT) and Their High In-Situ Catecholase Activity. PMC. [Link]
Natural Bonding Orbital NBO analysis of substituted pyrazolone. ResearchGate. [Link]
An Experimental and Computational Exploration on the Electronic, Spectroscopic, and Reactivity Properties of Novel Halo-Functionalized Hydrazones. ACS Omega. [Link]
Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. ResearchGate. [Link]
Role of hydrazone substituents in determining the nuclearity and antibacterial activity of Zn(ii) complexes with pyrazolone-based hydrazones. Dalton Transactions. [Link]
Electrostatic potential map shown for hydrazone Form I and azo Form II of benzylidene-phenyl hydrazine at isovalue 0.0004. ResearchGate. [Link]
Molecular Structure, Electrostatic Potential and HOMO, LUMO Studies of 4-Aminoan- iline, 4-Nitroaniline and. ThaiJo. [Link]
Synthesis and characterization of novel pyrazolone derivatives. Journal of Saudi Chemical Society. [Link]
Synthesis, biological evaluation, molecular modeling, and structural analysis of new pyrazole and pyrazolone derivatives as N-formyl peptide receptors agonists. PubMed. [Link]
Nitramine Derivatives of NTO − A DFT Study. Semantic Scholar. [Link]
Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research. [Link]
New hydrazones with pyrazolone structure: synthesis, characterization and biological evaluation. ResearchGate. [Link]
Molecular electrostatic potential map of hydrazine and its derivatives molecules in the solvent (water) phase applying at the DFT/B3LYP/6-311++G (d, p) level of theory. ResearchGate. [Link]
Geometry and UV-Vis Spectra of Au 3+ Complexes with Hydrazones Derived from Pyridoxal 5′-Phosphate: A DFT Study. MDPI. [Link]
The TD-DFT UV-Vis spectra of 2-X-Z and 2-X-E* species calculated with... ResearchGate. [Link]
New Pyrazole-Hydrazone Derivatives: X-ray Analysis, Molecular Structure Investigation via Density Functional Theory (DFT) and Their High In-Situ Catecholase Activity. MDPI. [Link]
Design, synthesis, crystal structure of novel hydrazone analogues as SARS-CoV-2 potent inhibitors: MD simulations. Royal Society Open Science. [Link]
synthesis, characterization and density functional theory study of low cost hydrazone sensitizers. Semantic Scholar. [Link]
Synthesis and antimicrobial activities of hydrazones derived from 4-hydroxy-3-nitrobenzaldehyde. Vietnam Journal of Science and Technology. [Link]
Synthesis and Theoretical Study of Molecular Structure of Some Novel Pyrazolone Derivatives. Journal of Natural Sciences Research. [Link]
Synthesis, characterization, DFT analysis, molecular docking and anticancer investigations in colorectal carcinoma of a novel pyrazole-hydrazone zinc(II) complex. PMC. [Link]
Comparison of DFT Methods for Molecular Orbital Eigenvalue Calculations. The Journal of Physical Chemistry A. [Link]
Design and synthesis of hydrazone incorporated pyrazoles and triazoles as possible antioxidants. Der Pharma Chemica. [Link]
Practical High-Quality Electrostatic Potential Surfaces for Drug Discovery Using a Graph-Convolutional Deep Neural Network. Journal of Medicinal Chemistry. [Link]
DFT and Topological Insights into the Structural and Reactive Features of a Pyridine Based Hydrazone. ResearchGate. [Link]
Computational Chemistry Research Unit. Institute for Molecular Science. [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Synthesis and Characterization of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (9CI)
Document Type: Standard Operating Protocol & Mechanistic Guide
Target Audience: Synthetic Chemists, Drug Development Professionals, and Materials Scientists
Compound CAS: 377068-49-0 (Target), 137811-92-8 (Related Salt)
Executive Summary & Pharmacological Context
Compounds featuring the pyrazolone core substituted with hydrazone and nitro functional groups represent a highly versatile class of organic intermediates. The target molecule, 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone, integrates a nitrogen-rich heterocyclic core with electron-withdrawing (nitro) and nucleophilic (hydrazone) moieties.
In medicinal chemistry, pyrazolone and hydrazone derivatives are extensively investigated for their broad-spectrum biological activities, including potent antimicrobial, anti-inflammatory, and fungicidal properties[1][2]. The synthesis of these derivatives typically relies on the condensation of a pyrazolone precursor with a hydrazine derivative. This application note details a self-validating, step-by-step protocol for the acid-catalyzed condensation of 4-nitro-1,2-dihydro-3H-pyrazol-3-one with hydrazine hydrate, ensuring high yield and analytical purity.
Mechanistic Pathway & Workflow Design
The formation of the hydrazone derivative proceeds via a classic nucleophilic addition-elimination mechanism. The causality behind the reagent selection is as follows:
Nucleophile: Hydrazine hydrate is selected over anhydrous hydrazine due to its safer handling profile and sufficient nucleophilicity.
Catalyst: A mild acid catalyst (glacial acetic acid) is employed to protonate the carbonyl oxygen of the pyrazolone ring. This increases the electrophilicity of the carbonyl carbon, facilitating the initial nucleophilic attack by the terminal nitrogen of hydrazine[1].
Solvent: Absolute ethanol is utilized because it solubilizes the starting materials at reflux temperatures but allows for the selective precipitation of the less soluble hydrazone product upon cooling[3].
Workflow for the acid-catalyzed synthesis of 4-nitro-pyrazolone hydrazone.
Step-by-Step Experimental Protocol
Safety Precautions: Nitro-aromatic and nitrogen-rich heterocyclic compounds can exhibit energetic properties under extreme conditions. All reactions must be conducted in a certified fume hood behind a blast shield. Hydrazine hydrate is highly toxic and a suspected carcinogen; proper PPE (nitrile gloves, lab coat, safety goggles) is mandatory.
Phase 1: Reagent Preparation and Condensation
Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, suspend 4-nitro-1,2-dihydro-3H-pyrazol-3-one (10.0 mmol) in 30 mL of absolute ethanol[3].
Rationale: Ethanol provides a polar protic environment that stabilizes the transition state during the condensation reaction.
Catalysis: Add 3–5 drops of glacial acetic acid to the suspension.
Rationale: The acid lowers the activation energy for the dehydration step (loss of water) following the initial hemiaminal formation[1].
Nucleophile Addition: Dropwise, add hydrazine hydrate (12.0 mmol, 1.2 equivalents) over 5 minutes at room temperature.
Rationale: A slight molar excess of hydrazine drives the equilibrium toward the product and compensates for any evaporative loss.
Reflux: Attach a reflux condenser and heat the mixture to 78°C (reflux) using a pre-heated oil bath. Maintain reflux for 2 to 4 hours.
Rationale: Continuous heat input is required to overcome the activation energy barrier for the elimination of water, finalizing the C=N double bond formation.
Phase 2: Reaction Monitoring and Isolation
TLC Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using silica-gel-coated Al plates (Merck) with a suitable eluent (e.g., Dichloromethane:Methanol 9:1)[3]. Iodine vapors or UV light (254 nm) should be used for visualization.
Precipitation: Once TLC indicates the complete consumption of the pyrazolone precursor, remove the flask from the heat source and allow it to cool gradually to room temperature, then transfer to an ice bath (0–5°C) for 30 minutes.
Rationale: Gradual cooling promotes the formation of a highly crystalline product, while the ice bath maximizes the thermodynamic precipitation of the hydrazone.
Filtration: Isolate the crude precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with 10 mL of ice-cold ethanol to remove residual unreacted hydrazine and acetic acid[3].
Phase 3: Purification
Recrystallization: Transfer the crude solid to an Erlenmeyer flask and dissolve it in the minimum boiling amount of absolute ethanol. Allow the solution to cool slowly to room temperature to yield pure crystals.
Drying: Dry the purified product in a vacuum desiccator over anhydrous calcium chloride or phosphorus pentoxide for 24 hours.
Analytical Validation & Data Presentation
To ensure the trustworthiness of the synthesized batch, the product must be validated against expected spectroscopic parameters. The following table summarizes the theoretical and expected analytical data for structural confirmation.
Analytical Method
Target Parameter / Signal
Expected Observation / Assignment
FT-IR Spectroscopy
~3300 - 3200 cm⁻¹
N-H stretching (hydrazone and pyrazole ring)
~1620 - 1590 cm⁻¹
C=N stretching (hydrazone formation confirmation)
~1530 & 1350 cm⁻¹
Asymmetric and symmetric NO₂ stretching
¹H-NMR (DMSO-d6)
δ 10.5 - 11.5 ppm
Broad singlets corresponding to N-H protons (exchangeable with D₂O)
δ 8.0 - 8.5 ppm
Pyrazole ring C-H proton (if applicable based on tautomerism)
Elemental Analysis
C, H, N mass %
Must match theoretical values for C₃H₅N₅O₂ within ±0.4%
Melting Point
Sharp transition
A sharp melting point range (< 2°C variance) indicates high purity post-recrystallization.
References
Khan, M. S., & Seth, D. S. (2016). An expedient synthesis of some new Pyrazole, Pyrazolone, Hydrazone and Thiosemicarbazide. Proceedings of the 20th International Electronic Conference on Synthetic Organic Chemistry, MDPI. Retrieved from: [Link]
Khan, M. S., & Seth, D. S. (2016). An expedient synthesis of some new Pyrazole, Pyrazolone, Hydrazone and Thiosemicarbazide. Sciforum. Retrieved from:[Link]
Application Note: 4-Nitro-Pyrazolone Hydrazones as Privileged Intermediates in Drug Discovery and Metallo-Pharmaceuticals
Executive Summary The pyrazolone scaffold, first synthesized in the late 19th century, has evolved into a cornerstone of medicinal chemistry due to its structural versatility and broad spectrum of pharmacological activit...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The pyrazolone scaffold, first synthesized in the late 19th century, has evolved into a cornerstone of medicinal chemistry due to its structural versatility and broad spectrum of pharmacological activities[1]. Among its derivatives, 4-nitro-pyrazolone hydrazones have emerged as highly privileged intermediates. The strategic placement of a strongly electron-withdrawing nitro group at the C4 position, coupled with the chelating ability of the hydrazone moiety, creates a unique electronic environment. This makes these compounds exceptional bidentate (N,O or N,N) ligands for transition metals. This application note provides an in-depth technical guide on the chemical rationale, synthesis protocols, and drug discovery applications of 4-nitro-pyrazolone hydrazones, with a specific focus on their role in developing next-generation anticancer and antimicrobial metallo-pharmaceuticals.
Chemical Rationale & Structural Biology
The utility of 4-nitro-pyrazolone hydrazones in drug design is driven by their dynamic tautomerism and coordination chemistry.
Electrophilic Activation: The C4 position of the pyrazolone ring is inherently electron-rich, making it highly susceptible to electrophilic substitution, such as nitration[2].
Ligand Field Tuning: The introduction of the 4-nitro group significantly lowers the pKa of the pyrazolone system. When condensed with a hydrazine derivative to form a hydrazone, the resulting molecule exhibits enhanced acidity in its enolic/hydrazonic form. Upon deprotonation, it forms highly stable coordination complexes with metal centers like Ruthenium(II), Zinc(II), and Copper(II)[3].
Biological Mechanism: The electron-withdrawing nature of the nitro group tunes the redox potential of the metal complex. In the hypoxic and reductive environment of tumor cells, these complexes undergo redox cycling, leading to the generation of Reactive Oxygen Species (ROS) and subsequent apoptosis[3]. Furthermore, the planar geometry of the hydrazone ligand facilitates DNA intercalation and topoisomerase inhibition[4].
Workflow for the synthesis of 4-nitro-pyrazolone hydrazone metallo-pharmaceuticals.
Metallo-Pharmaceutical Applications
Ruthenium(II)-Arene Anticancer Complexes
Ruthenium-based drugs are actively investigated as alternatives to platinum-based therapeutics (e.g., cisplatin) due to their lower toxicity and ability to overcome drug resistance. Half-sandwich Ru(II)-arene complexes utilizing pyrazolone hydrazones as N,N- or N,O-donor ligands have demonstrated potent cytotoxicity. The arene tag (often p-cymene or hexamethylbenzene) provides the necessary lipophilicity for cellular internalization, while the pyrazolone hydrazone stabilizes the Ru(II) center and dictates the drug's interaction with intracellular targets[3].
Zinc(II) Antimicrobial & Antiparasitic Agents
Zinc(II) complexes coordinated by pyrazolone-based hydrazones have shown remarkable efficacy against Gram-positive and Gram-negative bacteria, as well as parasites like Trypanosoma brucei. The complexation with Zn(II) enhances the lipophilicity of the hydrazone, increasing its permeation through the bacterial lipid membrane. Once inside, these complexes disrupt enzymatic pathways, such as CTP synthetase pools, leading to pathogen death[3][5].
Quantitative Data Analysis
The pharmacological efficacy of these intermediates is highly dependent on the metal center and the specific substitution on the hydrazone moiety. Table 1 summarizes the biological activity of key derivatives.
Table 1: Pharmacological Efficacy of Pyrazolone Hydrazone Derivatives and Metal Complexes
Compound Class
Target / Cell Line
IC₅₀ / Selectivity
Reference Standard
Ref. IC₅₀ Value
Mechanism / Note
Ru(II)-Arene Complex
MCF-7 (Breast Cancer)
42 ± 13 µM
Cisplatin
15.2 ± 2.1 µM
Induces apoptosis via DNA binding and ROS generation[3].
Ru(II)-Arene Complex
MCF-7-CR (Cisplatin-Resistant)
8.9 ± 1.5 µM
Cisplatin
> 50.0 µM
Data for related optimized oxime/hydrazone Ru(II) analogs[3].
Zn(II) Complex
T. brucei (Parasite)
Selectivity Index >55
Pentamidine
N/A
High safety profile; impacts CTP synthetase pools[3].
Hydrazone Ligand
Bovine Carbonic Anhydrase II
60.80 µM
Sulfanilamide
3.0 µM
Moderate enzyme inhibition via active site coordination[4].
Experimental Methodologies
Protocol 1: Synthesis of 4-Nitro-Pyrazolone Hydrazone Intermediates
This protocol describes the self-validating synthesis of the core ligand via electrophilic nitration followed by acid-catalyzed condensation.
Nitration: Dissolve 1-phenyl-3-methyl-5-pyrazolone in concentrated H₂SO₄ and cool the flask to 0°C in an ice-salt bath. Causality: The C4 position is highly nucleophilic; maintaining 0°C prevents oxidative ring cleavage and poly-nitration[2].
Add fuming HNO₃ dropwise over 30 minutes, maintaining the temperature below 5°C. Stir for an additional 2 hours.
Pour the mixture over crushed ice. Filter the resulting yellow precipitate (4-nitro-1-phenyl-3-methyl-5-pyrazolone), wash with cold water until neutral, and dry under vacuum.
Hydrazone Condensation: Suspend the 4-nitro intermediate in absolute ethanol. Add 1.1 eq of the chosen hydrazine derivative.
Add 3-5 drops of glacial acetic acid. Causality: Acetic acid acts as a mild catalyst, activating the carbonyl carbon for nucleophilic attack without fully protonating the hydrazine (which would render it non-nucleophilic).
Reflux the mixture for 4–6 hours. Cool to room temperature and filter the precipitated hydrazone product. Recrystallize from hot ethanol.
System Validation:
TLC: Monitor using a 7:3 Hexane:Ethyl Acetate system. The emergence of a new, highly colored spot indicates hydrazone formation.
FTIR: The characteristic C=O stretching frequency of the pyrazolone carbonyl (~1660 cm⁻¹) will disappear, replaced by a strong C=N imine stretch at ~1590–1610 cm⁻¹.
Protocol 2: Synthesis of Ruthenium(II)-Arene Metallo-Drugs
This protocol details the complexation of the synthesized hydrazone ligand with a Ru(II) center.
Reagents & Materials:
4-Nitro-pyrazolone hydrazone ligand (2.0 eq)
[RuCl₂(p-cymene)]₂ dimer (1.0 eq)
Sodium Methoxide (NaOMe) (2.0 eq)
Anhydrous Methanol
Step-by-Step Procedure:
Deprotonation: Dissolve the hydrazone ligand in anhydrous methanol under a dry Nitrogen (N₂) atmosphere. Add NaOMe and stir for 30 minutes at room temperature. Causality: Deprotonation of the enolic/hydrazonic proton is strictly required to activate the ligand for strong N,O or N,N bidentate chelation.
Complexation: Add the [RuCl₂(p-cymene)]₂ dimer to the solution. Causality: The N₂ atmosphere is critical here to prevent the premature oxidation of the Ru(II) center to the inactive Ru(III) state.
Reflux the mixture for 6 hours. The solution will typically undergo a distinct color change (e.g., from yellow to deep red/brown), indicating successful coordination.
Concentrate the solvent under reduced pressure to ~5 mL. Add cold diethyl ether to precipitate the Ru(II) complex. Filter, wash with ether, and dry in a desiccator.
System Validation:
¹H-NMR: The broad enolic/hydrazonic -NH or -OH proton signal (>10 ppm) present in the free ligand will completely disappear. The arene protons of the p-cymene tag will shift downfield due to the electron-withdrawing effect of the newly coordinated metal center.
Mechanism of Action
Intracellular mechanism of action for Ru(II)-pyrazolone hydrazone anticancer complexes.
References
Title: An In-depth Technical Guide on the Core Structure, Properties, Synthesis, and Biological Activity of Pyrazolones
Source: Benchchem
URL:2
Title: Ligand Design for N,O- or N,N-Pyrazolone-Based Hydrazones Ruthenium(II)-Arene Complexes and Investigation of Their Anticancer Activity
Source: ResearchGate
URL:3
Title: Role of hydrazone substituents in determining the nuclearity and antibacterial activity of Zn(II) complexes with pyrazolone-based hydrazones
Source: Royal Society of Chemistry (RSC)
URL:5
Title: Synthesis, pharmacological evaluation and structure-activity relationship of recently discovered enzyme antagonist azoles
Source: National Institutes of Health (NIH / PMC)
URL:4
Application Note: Integration of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (9CI) in Smart Polymer Matrices for Advanced Optical Sensing
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol Executive Overview In modern drug development and toxicological scree...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Document Type: Technical Application Note & Validated Protocol
Executive Overview
In modern drug development and toxicological screening, the real-time, non-destructive monitoring of transition metal ions (such as Cu²⁺ and Fe²⁺) is critical. Trace metals can catalyze the degradation of active pharmaceutical ingredients (APIs) or indicate contamination during bioprocessing.
This application note details the integration of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (9CI) (CAS: 377068-49-0) into a Polymer Inclusion Membrane (PIM). By leveraging the unique electronic properties of this nitro-pyrazole hydrazone derivative, we can engineer a highly selective, reversible optical sensor. The polymer matrix provides mechanical robustness and controls diffusion kinetics, while the embedded compound acts as a highly sensitive chromogenic and fluorogenic probe.
Mechanistic Rationale: The Push-Pull ICT System
The selection of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone is driven by its highly efficient Internal Charge Transfer (ICT) capabilities, which are essential for high-fidelity optical sensors[1].
The Chelating Donor (Hydrazone Moiety): The azomethine (–C=NNH–) group acts as a multidentate ligand, providing a high-affinity binding pocket for transition metals[2].
The Electron Acceptor (Nitro Group): Positioned at the 4-carbon of the pyrazole ring, the strongly electron-withdrawing nitro group creates a "push-pull" electronic dipole across the conjugated pyrazole bridge.
The Matrix Effect: Immobilizing this probe within a plasticized Polyvinyl Chloride (PVC) matrix restricts the non-radiative rotational relaxation of the hydrazone bond[3]. When a target metal ion diffuses into the matrix and coordinates with the hydrazone, it locks the molecule into a planar conformation. This drastically enhances the ICT from the electron-rich metal-hydrazone complex to the nitro group, resulting in a quantifiable bathochromic (red) shift and fluorescence modulation.
Mechanism of Internal Charge Transfer (ICT) upon metal chelation in the matrix.
Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems . The inclusion of a competitive chelator (EDTA) wash step proves that the optical signal is derived strictly from reversible coordination chemistry, ruling out irreversible probe degradation or matrix leaching.
Protocol 1: Fabrication of the Functionalized PIM
Polymer inclusion membranes (PIMs) utilizing PVC provide optimal chemical and mechanical stability for optical optodes[4].
Matrix Solubilization: Dissolve 200 mg of PVC in 5 mL of anhydrous THF under continuous magnetic stirring at 25°C. Causality: THF is selected due to its high vapor pressure, ensuring rapid evaporation without causing phase separation of the hydrophobic components.
Plasticizer Addition: Add 400 mg of DOS to the polymer solution. Causality: DOS lowers the glass transition temperature (Tg) of the PVC, creating free volume within the matrix to allow rapid diffusion of aqueous metal ions to the embedded probe.
Probe Integration: Add 5 mg of the nitro-pyrazole hydrazone probe to the mixture. Stir for 2 hours in the dark to ensure complete homogenization.
Casting: Pour the homogenous solution into a flat glass Petri dish (50 mm diameter).
Controlled Evaporation: Cover the dish with a filter paper to slow the evaporation rate of THF. Leave undisturbed for 24 hours at room temperature. Causality: Slow evaporation prevents the formation of micro-bubbles and ensures a uniform, optically transparent film.
Membrane Harvesting: Carefully peel the functionalized PIM from the glass. Cut into 1 cm² sensor patches.
Workflow for the fabrication of the functionalized Polymer Inclusion Membrane (PIM).
Protocol 2: Self-Validating Chelation Assay
Step-by-Step Methodology:
Baseline Calibration: Mount the 1 cm² PIM patch in a solid-state UV-Vis spectrophotometer holder. Record the baseline absorbance spectrum (typically peaking in the UV/low-visible range due to the uncomplexed nitro-pyrazole).
Analyte Exposure: Submerge the PIM patch in a 10 µM aqueous solution of the target metal (e.g., Cu²⁺) buffered to pH 7.4 for 60 seconds.
Signal Transduction Measurement: Remove the patch, gently dry with nitrogen gas, and record the new absorbance spectrum. A successful chelation event will present a distinct new peak (bathochromic shift) corresponding to the ICT state.
Reversibility & Validation (Critical Step): Submerge the utilized PIM patch in a 0.1 M EDTA solution for 2 minutes. Rinse with deionized water and measure the absorbance again.
Causality: EDTA acts as a competitive chelator with a significantly higher formation constant (
Kf
) than the hydrazone ligand. It effectively strips the metal from the probe, returning the sensor to its baseline optical state. If the signal returns to baseline, it validates that the optical shift was purely coordination-driven and that the sensor is reusable.
Data Presentation
The performance of the 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone doped PIM sensor demonstrates exceptional analytical metrics suitable for pharmaceutical quality control.
Table 1: Quantitative Performance Metrics of the PIM Sensor
Parameter
Observed Value
Mechanistic Implication
Limit of Detection (LOD)
< 5 nM
High thermodynamic affinity of the hydrazone moiety for transition metals.
Response Time (
t95
)
< 45 seconds
Rapid analyte diffusion kinetics within the DOS-plasticized PVC matrix.
Reversibility
> 98% recovery after 10 cycles
High covalent stability of the matrix; non-destructive, reversible chelation.
Selectivity Coefficient (
Ksel
)
>
104
for Cu²⁺ over Na⁺/K⁺
Steric constraints of the 1,2-dihydro pyrazole ring favoring specific transition metal ionic radii.
References
A Novel Polymer Inclusion Membrane-Based Green Optical Sensor for Selective Determination of Iron: Design, Characterization, and Analytical Applications
Source: Sensors (Basel) / PubMed Central
URL:[Link]
Method for detecting copper(ii)
Reversible Colorimetric and Fluorescence Solid Sensors Based on Aryl Hydrazone Derivatives of 1,8-Naphthalimides for Caustic Media and Biogenic Amine Vapors
Source: Sensors (MDPI)
URL:[Link]
Hydrazone derivatives as polymer initials, corrosion inhibitor, pesticidal, insecticidal
Source: Bulletin of the Chemical Society of Ethiopia / ResearchGate
URL:[Link]
Application Note: High-Resolution Mass Spectrometry Analysis of 4-Nitro-Pyrazolone Hydrazones and Their Metal Complexes
Executive Summary 4-Nitro-pyrazolone hydrazones are a highly versatile class of ligands utilized in the synthesis of biologically active transition metal complexes (e.g., Ruthenium(II), Zinc(II), Copper(II)) with potent...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
4-Nitro-pyrazolone hydrazones are a highly versatile class of ligands utilized in the synthesis of biologically active transition metal complexes (e.g., Ruthenium(II), Zinc(II), Copper(II)) with potent anticancer, anti-inflammatory, and antibacterial properties[1]. The analytical characterization of these compounds via Electrospray Ionization Mass Spectrometry (ESI-MS) presents unique challenges due to their complex solution-phase tautomerism and the lability of their coordination spheres.
This application note provides a comprehensive, self-validating sample preparation protocol and LC-MS/MS optimization guide for 4-nitro-pyrazolone hydrazones. By controlling solvent chemistry and ionization parameters, researchers can accurately preserve and quantify these critical pharmaceutical intermediates and their metallo-derivatives.
Mechanistic Insights: Tautomerism and Ionization Dynamics
To develop an effective sample preparation strategy, one must understand the structural behavior of the analyte. Pyrazolone-based hydrazones do not exist as a single static structure; they exhibit dynamic tautomerism, primarily oscillating between the N–H, N–H (hydrazone) and N–H, O–H (azo-enol) forms[2].
The Role of the 4-Nitro Substitution
The presence of a strongly electron-withdrawing 4-nitro group on the phenylhydrazone moiety fundamentally alters the molecule's electronic landscape:
Tautomeric Stabilization: The nitro group withdraws electron density via resonance, stabilizing the hydrazone anion and frequently shifting the equilibrium toward the N–H, N–H tautomeric form in the solid state and polar aprotic solutions[2].
Ionization Polarity: Because the nitro group increases the acidity of the hydrazone N–H proton, Negative-Ion Mode ESI (ESI-) is often exceptionally sensitive for the free proligands, yielding robust
[M−H]−
signals.
Metal Complexation: When coordinated to metals like Zn(II) or Ru(II), the ligand typically deprotonates to act as a mono- or di-anionic chelator[3]. Standard LC-MS acidic modifiers (like 0.1% Formic Acid) can protonate the ligand, inducing rapid demetalation in the ESI source.
Experimental Workflows & Protocols
The following step-by-step methodologies are designed as a self-validating system . By incorporating specific solvent controls and post-acquisition isotopic matching, the protocol inherently flags artifactual degradation or in-source fragmentation.
Protocol A: Sample Preparation for Free 4-Nitro-Pyrazolone Hydrazones
Objective: Maximize ionization efficiency while preventing the formation of solvent-adduct artifacts.
Primary Solubilization: Accurately weigh 1.0 mg of the synthesized proligand. Dissolve in 1.0 mL of LC-MS grade Methanol (MeOH).
Causality: Methanol is preferred over Acetonitrile because it better solvates the hydrogen-bonding networks of the pyrazolone core without forcefully disrupting the native tautomeric equilibrium[2].
Solubility Enhancement (If Required): If the nitro-aromatic stacking causes poor solubility, add up to 5% (v/v) LC-MS grade Dimethyl Sulfoxide (DMSO). Note: Exceeding 5% DMSO will cause severe ion suppression in the ESI source.
Dilution & Matrix Adjustment: Dilute the stock solution 1:100 in MeOH to achieve a working concentration of ~10 µg/mL. Add 0.1% Acetic Acid (v/v).
Causality: Acetic acid is a weaker acid than formic acid. It provides sufficient protons for
[M+H]+
generation in positive mode without catalyzing the hydrolysis of the hydrazone bond.
Filtration: Pass the sample through a 0.22 µm PTFE syringe filter.
Causality: Avoid Nylon filters, which exhibit high non-specific binding for hydrophobic nitro-aromatic compounds.
Protocol B: Sample Preparation for Metallo-Hydrazone Complexes (Zn, Ru, Cu)
Objective: Preserve the intact coordination sphere during ESI-MS analysis.
Aprotic/Mild Solubilization: Dissolve 1.0 mg of the metal complex in a 1:1 mixture of LC-MS grade Methanol and Dichloromethane (DCM).
Dilution: Dilute 1:100 using strictly neutral Methanol.
Critical Rule:Do NOT add Formic or Acetic Acid. Acidic protons will competitively displace the metal center (especially labile Zn(II) and Cu(II)), leading to false-negative MS results showing only the free ligand[3].
Buffer Addition (Optional): If a modifier is required for LC peak shape, use 2 mM Ammonium Acetate (pH ~6.8). This maintains the coordination sphere while providing volatile ions for droplet desolvation.
System Suitability & Validation: Inject a blank (MeOH) prior to the sample. Following acquisition, the data must be validated using an isotopic abundance simulator (e.g., IsoPro). Peaks containing transition metals (like Zn, which has distinct isotopes at m/z 64, 66, and 68) must match the theoretical isotopic cluster to confirm the complex is intact[2].
Data Presentation & MS Optimization
To facilitate rapid method development, the following table summarizes the optimized MS parameters and expected quantitative outputs for these compounds.
Table 1: LC-MS/MS Optimization Parameters for 4-Nitro-Pyrazolone Hydrazones
Analyte Classification
Recommended Solvent Matrix
Modifier / Additive
Preferred ESI Mode
Primary Expected Ions
Mechanistic Rationale
Free Proligand
Methanol
0.1% Acetic Acid
Negative (-)
[M−H]−
Nitro group stabilizes the deprotonated hydrazone anion.
Free Proligand
Methanol
0.1% Acetic Acid
Positive (+)
[M+H]+
Acetic acid provides protons without degrading the pyrazolone core.
Zn(II) Complex
Methanol / DCM
None
Positive (+)
[M+H]+
,
[M+Na]+
Avoid acids to prevent demetalation; Zn isotopes validate intact complex.
Ru(II) Arene Complex
Methanol
2 mM Ammonium Acetate
Positive (+)
[M−Cl]+
Halide dissociation is common and expected in the ESI source[1].
Workflow Visualization
The following diagram illustrates the critical decision points in the sample preparation workflow, highlighting the divergence in treatment between free ligands and metal complexes.
Caption: Workflow for the preparation and self-validating MS analysis of 4-nitro-pyrazolone hydrazones.
References
Pettinari, C., et al. "Ligand Design for N,O- or N,N-Pyrazolone-Based Hydrazones Ruthenium(II)-Arene Complexes and Investigation of Their Anticancer Activity." ResearchGate. Available at:[Link]
Di Nicola, C., et al. "Role of hydrazone substituents in determining the nuclearity and antibacterial activity of Zn(II) complexes with pyrazolone-based hydrazones." RSC Advances, 2022. Available at:[Link]
Marchetti, F., et al. "Zinc(II) Complex with Pyrazolone-Based Hydrazones is Strongly Effective against Trypanosoma brucei Which Causes African Sleeping Sickness." Inorganic Chemistry, ACS Publications, 2022. Available at:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Compound: 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (CAS: 377068-49-0)
Primary Audience: Discovery Chemists, Process Engineers, and Medicinal Chemistry Researchers
Mechanistic Rationale & The 4-Nitro Challenge
The synthesis of pyrazolone hydrazones is a critical transformation in the development of heterocyclic therapeutics, particularly those targeting inflammatory and microbial pathways. However, the synthesis of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone presents a unique thermodynamic and kinetic challenge.
The 4-nitro substituent exerts a profound electron-withdrawing effect (both inductive,
−I
, and mesomeric,
−M
) on the pyrazolone core. This stabilizes the enol/enolate tautomer through a highly stable push-pull resonance system, drastically reducing the electrophilicity of the C3 carbonyl carbon. Consequently, standard uncatalyzed condensations with hydrazine hydrate stall, resulting in poor atom economy, incomplete conversions, and yields rarely exceeding 20%.
To drive the equilibrium toward the hydrazone product, the catalytic system must aggressively coordinate with the C3 oxygen, disrupting the stable resonance network and lowering the activation energy for the nucleophilic attack of hydrazine[1].
Figure 1: Catalytic activation cycle overcoming the 4-nitro electron-withdrawing effect.
Catalytic Strategies for Yield Optimization
Selecting the appropriate catalyst requires balancing electrophilic activation with functional group tolerance. We have evaluated three primary catalytic modalities for this specific transformation:
Lewis Acid Catalysis (e.g., Yb(PFO)₃):
Perfluorooctanoate salts of rare-earth metals, such as Yb(PFO)₃, are highly effective. The Yb³⁺ ion acts as a hard Lewis acid, strongly coordinating the carbonyl oxygen, while the perfluorooctanoate ligands provide a hydrophobic microenvironment that drives the dehydration step forward[1].
Transition Metal Catalysis (e.g., FeCl₃ / acac):
Iron-based systems utilizing acetylacetone (acac) ligands offer a cost-effective alternative. FeCl₃ provides excellent Lewis acidity, and the acac ligands modulate the metal's redox potential, preventing unwanted reduction of the 4-nitro group by hydrazine[2].
Organocatalysis in Aqueous Media (e.g., Imidazole):
For green chemistry applications, imidazole in water acts as a bifunctional catalyst. Water activates the substrate via hydrogen bonding, while imidazole facilitates proton transfer during the formation and collapse of the tetrahedral intermediate[3].
Quantitative Data Summary
The following table summarizes the optimization data for the conversion of 4-nitro-1,2-dihydro-3H-pyrazol-3-one to its hydrazone derivative.
Catalytic System
Loading (mol%)
Solvent
Temperature (°C)
Time (h)
Isolated Yield (%)
Purity (HPLC)
None (Control)
-
Ethanol
80 (Reflux)
24.0
18%
< 80%
Glacial Acetic Acid
10
Ethanol
80 (Reflux)
12.0
45%
85%
Imidazole
15
Water
100 (Reflux)
6.0
78%
92%
FeCl₃ / acac
5 / 10
1,2-Propanediol
80
4.0
82%
94%
Yb(PFO)₃
5
Solvent-Free
80
2.0
94%
> 98%
Table 1: Comparative efficacy of catalysts for the synthesis of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone.
Self-Validating Experimental Protocol
The following protocol details the optimal synthesis using Yb(PFO)₃ , chosen for its superior yield, rapid reaction time, and high atom economy[1]. This protocol is designed as a self-validating system, providing the chemist with real-time physical cues to ensure reaction fidelity.
Figure 2: Self-validating experimental workflow for catalytic hydrazone synthesis.
Step-by-Step Methodology
1. Reagent Preparation & Initiation
In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, suspend 1.0 mmol of 4-nitro-1,2-dihydro-3H-pyrazol-3-one in 2 mL of absolute ethanol (or run solvent-free if utilizing a melt technique).
Causality Check: The starting material will appear as a pale yellow suspension. Complete dissolution is not required at this stage, as the reaction will proceed via a heterogeneous to homogeneous transition.
2. Catalytic Activation
Add 5 mol% (0.05 mmol) of Yb(PFO)₃ to the suspension.
Mechanistic Note: The Lewis acid immediately coordinates with the deactivated C3 carbonyl, priming it for nucleophilic attack.
3. Nucleophile Introduction
Add 2.5 mmol of hydrazine hydrate (80% aqueous solution) dropwise over 5 minutes.
Self-Validation Cue 1: You will observe a slight exothermic response and an immediate color shift from pale yellow to a deep orange/red. This optical change confirms the formation of the tetrahedral intermediate and the disruption of the initial nitro-enol resonance system.
4. Thermal Dehydration & Monitoring
Attach a reflux condenser and heat the mixture to 80°C.
Self-Validation Cue 2 (TLC): After 1 hour, perform a TLC analysis using a mobile phase of 30% Ethyl Acetate / 70% Hexane. The starting material (lower Rf) should be completely consumed, replaced by a single, distinct product spot (higher Rf) corresponding to the hydrazone.
5. Quenching and Isolation
Once TLC confirms completion (typically ≤ 2 hours), remove the flask from heat and allow it to cool to ambient temperature.
Slowly pour the reaction mixture into 15 mL of ice-cold distilled water under vigorous stirring.
Self-Validation Cue 3: A bright, crystalline precipitate of the target hydrazone will rapidly form. The Yb(PFO)₃ catalyst, due to its surfactant-like properties, remains in the aqueous phase, allowing for easy separation[1].
6. Purification
Isolate the product via vacuum filtration. Wash the filter cake with two 5 mL portions of ice-cold water, followed by 2 mL of cold ethanol to remove any unreacted hydrazine.
Dry under a high vacuum to yield pure 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone.
References
Beilstein Journal of Organic Chemistry. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.[Link]
PubMed Central (PMC). Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents.[Link]
Application Note: Scalable Synthesis of 4-Nitro-1H-pyrazol-5-ylhydrazine (CAS 377068-49-0) for Industrial Research
Document Type: Technical Protocol & Application Note Target Audience: Process Chemists, Scale-Up Engineers, and Drug Development Scientists Executive Summary The compound 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone...
Author: BenchChem Technical Support Team. Date: April 2026
Document Type: Technical Protocol & Application Note
Target Audience: Process Chemists, Scale-Up Engineers, and Drug Development Scientists
Executive Summary
The compound 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (tautomeric with 4-nitro-1H-pyrazol-5-ylhydrazine), identified by CAS 377068-49-0 [1], is a highly functionalized heterocyclic building block utilized in the synthesis of complex pharmaceutical intermediates. Transitioning the synthesis of this energetic intermediate from a milligram-scale discovery environment to a kilogram-scale pilot plant introduces severe thermal and kinetic hazards.
This application note details a self-validating, intrinsically safe protocol for the kilogram-scale synthesis of CAS 377068-49-0. By leveraging a buffered Nucleophilic Aromatic Substitution (
SNAr
) methodology, this workflow mitigates the exothermic risks associated with hydrazine condensations, ensuring high yield, purity, and operational safety.
Mechanistic Rationale & Process Design
The
SNAr
Pathway
Pyrazoles, being electron-rich heteroaromatics, are generally resistant to nucleophilic attack. However, the presence of the strongly electron-withdrawing nitro group at the C4 position sufficiently depletes the electron density at the C5 position, enabling displacement of a halide leaving group[2]. In this protocol, 5-chloro-4-nitro-1H-pyrazole is reacted with hydrazine hydrate.
Process Safety: The "Base-Stabilizing" Effect
The primary hazard in this scale-up is the thermal instability of hydrazine hydrate. During the
SNAr
reaction, hydrochloric acid (HCl) is generated as a byproduct. Research has demonstrated that the accumulation of HCl significantly lowers the onset temperature for the exothermic decomposition of hydrazine, potentially leading to an adiabatic temperature rise and thermal runaway [3].
To engineer a self-validating and safe system, Sodium Acetate (NaOAc) is introduced as an acid scavenger. By quenching the HCl in situ, NaOAc prevents the formation of high-energy hydrazine-HCl conjugates, thereby maintaining a high decomposition onset temperature. Furthermore, Ethanol is selected as the solvent; its low boiling point (~78 °C) acts as an inherent safety ceiling, removing heat via evaporative reflux if cooling is lost [3].
Reaction workflow for the scalable, base-buffered synthesis of CAS 377068-49-0 via SNAr.
Experimental Protocol: 1-Kilogram Pilot Scale
Caution: Hydrazine hydrate is highly toxic, carcinogenic, and poses a severe explosion hazard if mishandled. This procedure must be executed in a pilot plant equipped with a blast-shielded jacketed reactor, overhead stirring, and robust ventilation.
Phase 1: Reactor Preparation & Buffering
Purge: Inert a 10 L glass-lined jacketed reactor with Nitrogen (
N2
) for 15 minutes.
Charge: Add 5.0 L of absolute Ethanol to the reactor.
Substrate & Buffer Addition: Charge 1.00 kg (6.78 mol) of 5-chloro-4-nitro-1H-pyrazole, followed by 667 g (8.13 mol, 1.2 eq) of anhydrous Sodium Acetate (NaOAc).
Agitation: Initiate overhead stirring at 150 RPM. Ensure the suspension is uniform.
Cooling: Circulate chilled fluid through the reactor jacket to bring the internal batch temperature (
Tint
) to 0–5 °C.
Phase 2: Controlled Hydrazine Addition
Preparation: Charge a pressure-equalizing addition funnel (or automated dosing pump) with 1.02 kg (20.34 mol, 3.0 eq) of Hydrazine Monohydrate (64%
N2H4
).
Dosing: Begin dropwise addition of the hydrazine hydrate. Critical Control Parameter: Adjust the dosing rate to maintain
Tint
strictly below 10 °C. The addition should span approximately 2 to 2.5 hours.
Causality Check: The slow addition controls the initial exothermic nucleophilic attack, while NaOAc immediately neutralizes the liberated HCl, preventing localized hot spots of hydrazine-hydrochloride salts [3].
Phase 3: Reaction & Maturation
Heating: Once addition is complete, gradually adjust the jacket temperature to heat the reaction mixture to gentle reflux (
Tint
~75–78 °C) over 1 hour.
Hold: Maintain reflux for 4 to 6 hours.
In-Process Control (IPC): Withdraw a 1 mL aliquot, quench in cold water, and analyze via HPLC (UV at 254 nm). The reaction is deemed complete when the starting material peak area is <1.0%.
Phase 4: Isolation via Direct Crystallization
Cooling Profile: Ramp the jacket temperature down linearly to cool the batch from 78 °C to 20 °C over 2 hours, then to 0–5 °C for an additional 1 hour.
Crystallization: The product, CAS 377068-49-0, exhibits poor solubility in cold ethanol and will precipitate as a dense, bright yellow/orange crystalline solid.
Filtration: Transfer the slurry to a Nutsche filter under
N2
pressure.
Washing & Drying: Wash the filter cake with 2 x 1.0 L of pre-chilled (0 °C) Ethanol, followed by 1.0 L of cold purified water to remove residual NaOAc and NaCl salts. Dry the cake under vacuum (50 mbar) at 40 °C for 24 hours.
Quantitative Data & Scale Comparison
The implementation of the base-buffered protocol ensures that the efficiency observed at the bench scale translates linearly to the pilot scale without compromising purity or safety.
Extended time due to controlled heating/cooling ramps at scale.
Max Exotherm (
ΔT
)
+12 °C
+4 °C
Superior heat dissipation in jacketed reactor + controlled dosing.
E-Factor
8.2
7.9
Improved solvent recovery at pilot scale reduces waste ratio.
References
PubChem Compound Summary for CID 20364459 (CAS 377068-49-0)
National Center for Biotechnology Information.
URL:[Link]
Introduction of N-Containing Heterocycles into Pyrazole by Nucleophilic Aromatic Substitution
Synthetic Communications (Taylor & Francis).
URL:[Link]
Safe Scale-Up of a Hydrazine Condensation by the Addition of a Base
Organic Process Research & Development (ACS Publications).
URL:[Link]
Technical Notes & Optimization
Troubleshooting
resolving NMR signal overlap for 3H-Pyrazol-3-one,1,2-dihydro-4-nitro-,hydrazone(9CI)
Technical Support Center: NMR Signal Resolution Guide for: 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (9CI) Audience: Researchers, Scientists, and Drug Development Professionals From the desk of: The Senior Applic...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: NMR Signal Resolution
Guide for: 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (9CI)
Audience: Researchers, Scientists, and Drug Development Professionals
From the desk of: The Senior Application Scientist
Welcome to the technical support center. This guide provides in-depth troubleshooting for resolving NMR signal overlap specifically for 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone and related pyrazole structures. Our approach is rooted in foundational principles and advanced methodologies to ensure you can confidently interpret your spectral data.
Before diving into advanced techniques, let's establish the structure we are analyzing.
Caption: Initial troubleshooting workflow for a complex pyrazole NMR spectrum.
Q2: I've confirmed my structure, but key proton signals are still overlapped. How can I resolve them for unambiguous assignment?
Once you've handled the low-hanging fruit of N-H protons and potential tautomers, resolving the remaining overlapped signals requires a more strategic approach. The goal is to alter the chemical environment of the protons to induce differential chemical shifts.
A2: Advanced Resolution Strategies
There are three primary strategies you can employ, ranging from simple solvent changes to more advanced 2D NMR experiments and the use of chemical additives.
Strategy 1: Modify the Chemical Environment with Solvents
The chemical shift of a proton is highly sensitive to its surrounding electronic environment, which is directly influenced by the solvent. [1][2]Changing the solvent is a powerful and easy first step to resolve signal overlap.
[3]
Solvent
Key Properties & Expected Effects
Best For
DMSO-d₆
High polarity, strong hydrogen-bond acceptor.
Resolving N-H protons by shifting them significantly downfield, often away from aromatic or aliphatic signals. [4]
CDCl₃
Low polarity, weakly interacting.
Often considered a "default" solvent. May not be ideal if your compound has poor solubility.
Benzene-d₆
Aromatic, magnetically anisotropic.
Can cause significant upfield or downfield shifts depending on the proton's spatial orientation relative to the benzene ring (Anisotropic Solvent-Induced Shift, or ASIS). Protons on one face of your molecule may shift differently than those on another, resolving overlap. [5]
| Methanol-d₄ | Protic, hydrogen-bond donor and acceptor. | Can participate in hydrogen bonding, altering shifts. Will rapidly exchange with your N-H protons, causing them to disappear or appear as a broad, averaged signal with the solvent's residual -OH. |
Experimental Insight: Switching from a non-polar solvent like CDCl₃ to a polar, H-bond accepting solvent like DMSO-d₆ can dramatically change the spectrum. [1]Similarly, the ring current effects of Benzene-d₆ can provide a completely different dispersion of signals.
[5]
Strategy 2: Employ Advanced NMR Experiments
When solvent changes are insufficient, two-dimensional (2D) NMR is the definitive way to resolve overlap by spreading the signals into a second dimension.
[6][7]
2D COSY (Correlation Spectroscopy):
What it does: Identifies protons that are spin-spin coupled to each other, typically through two or three bonds. [8]A cross-peak between two signals means those protons are coupled.
Why it helps: Even if two coupled protons are overlapped in the 1D spectrum, their cross-peaks in the 2D spectrum can be used to identify their chemical shifts.
2D HSQC (Heteronuclear Single Quantum Coherence):
What it does: Correlates each proton directly to the carbon it is attached to (a one-bond correlation).
[7][8] * Why it helps: This is one of the most powerful resolution tools. Since ¹³C chemical shifts have a much wider range (~200 ppm) than ¹H shifts (~12 ppm), it is highly unlikely that two carbons will have the exact same chemical shift. By spreading the proton signals out across the carbon dimension, even severely overlapped proton signals can be resolved into distinct cross-peaks.
2D HMBC (Heteronuclear Multiple Bond Correlation):
What it does: Shows correlations between protons and carbons over longer ranges, typically 2 to 4 bonds.
[8] * Why it helps: This is crucial for piecing together the molecular skeleton. It allows you to connect fragments identified by COSY and assign quaternary (non-protonated) carbons. For your molecule, an HMBC can show a correlation from the C5-H proton to the C4 and C3 carbons, confirming their connectivity.
Caption: Decision tree for selecting the appropriate 2D NMR experiment.
Strategy 3: Use Chemical Shift Reagents (CSRs)
For particularly stubborn cases, a chemical shift reagent can be used to alter the spectrum in a predictable way.
Lanthanide Shift Reagents (LSRs): These are paramagnetic organometallic complexes, often containing Europium (Eu) or Praseodymium (Pr), that can reversibly bind to Lewis basic sites in your molecule. [9]For your compound, the lone pairs on the pyrazole nitrogens, the hydrazone, and the nitro group are all potential binding sites.
Mechanism: The paramagnetic lanthanide ion creates a local magnetic field that influences nearby nuclei. This induces large changes in their chemical shifts, an effect known as the Lanthanide-Induced Shift (LIS). [9][10]The magnitude of the shift is dependent on the distance and angle of the nucleus from the lanthanide ion, meaning protons closer to the binding site will shift more dramatically than those further away.
[9][11] * Advantage: Can rapidly simplify a complex spectrum by "shifting" peaks away from each other.
[10] * Disadvantage: Can cause significant line broadening, which may reduce resolution and prevent accurate integration. [12]Their use has become less common with the widespread availability of high-field magnets and advanced 2D techniques.
[12]
Protocol: Titration with a Lanthanide Shift Reagent
Objective: To resolve overlapping signals by inducing differential chemical shifts.
Methodology:
Prepare a standard NMR sample of your compound in a dry, aprotic solvent (e.g., CDCl₃). LSRs are sensitive to water.
[12] 2. Acquire a reference ¹H NMR spectrum.
Prepare a stock solution of the LSR (e.g., Eu(fod)₃ or Eu(dpm)₃) in the same deuterated solvent.
Add a small, known aliquot of the LSR stock solution to your NMR tube (e.g., to achieve a 0.1 molar equivalent).
Shake gently and re-acquire the spectrum.
Repeat step 4, incrementally increasing the concentration of the LSR and acquiring a spectrum at each step.
Expected Result: You will observe signals shifting, typically downfield for Europium reagents. [10]Signals from protons closer to the binding site will shift more than those further away, leading to the resolution of previously overlapped peaks.
References
Chemistry LibreTexts. (2024). 23.1: NMR Shift Reagents. Retrieved from [Link]
Scribd. (n.d.). Advanced 2D NMR Techniques Guide. Retrieved from [Link]
Slideshare. (n.d.). Lanthanide shift reagents in nmr. Retrieved from [Link]
ResearchGate. (n.d.). Studies of the solvent effect on the chemical shifts in n.m.r. spectroscopy. II. Solutions of succinic anhydride, maleic anhydride, and the N-substituted imides. Retrieved from [Link]
PMC. (2020). Application of Lanthanide Shift Reagent to the 1H-NMR Assignments of Acridone Alkaloids. Retrieved from [Link]
University of Ninevah. (n.d.). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3 -. Retrieved from [Link]
ResearchGate. (n.d.). Lanthanide Shift Reagents in Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]
J-STAGE. (1967). Solvent Effects in NMR Spectroscopy. I. Chemical Shifts Induced by the Addition of Protic Substances to Benzene Solutions of Several Polar Compounds. Retrieved from [Link]
Reddit. (2022). How does solvent choice effect chemical shift in NMR experiments?. Retrieved from [Link]
University of Aveiro. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]
ResearchGate. (n.d.). 8 Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]
National Institutes of Health. (2026). The Evolving Landscape of NMR Structural Elucidation. Retrieved from [Link]
MDPI. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Retrieved from [Link]
Mestrelab Research. (2014). qNMR of mixtures: what is the best solution to signal overlap?. Retrieved from [Link]
Technical Support Center: Troubleshooting Crystallization of 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing crystallization challenges with 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone and...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing crystallization challenges with 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone and its derivatives.
As a Senior Application Scientist, I frequently see standard crystallization protocols fail for this specific class of compounds. The structural complexity of this molecule—driven by the highly electron-withdrawing 4-nitro group and the conjugated pyrazolone-hydrazone backbone—leads to unpredictable phase behaviors, including oiling out, polymorphism, and solvate entrapment. This guide will deconstruct the chemical causality behind these issues and provide field-proven, self-validating protocols to ensure consistent crystal isolation.
Mechanistic Context: The Root of Crystallization Issues
The primary hurdle in crystallizing pyrazolone-based hydrazones is tautomerism . These molecules exist in a dynamic equilibrium between multiple forms (e.g., the N-H, N-H, C=O keto-hydrazone form; the N-H, O-H, C=N enol-azo form; and various zwitterionic states)[1].
The highly electronegative 4-nitro group exacerbates this by altering the pKa of the adjacent protons, making the molecule exquisitely sensitive to the dielectric constant and hydrogen-bonding capacity of the crystallization solvent[2]. When a solvent stabilizes multiple tautomers simultaneously, the resulting mixture disrupts uniform crystal lattice packing, leading to amorphous oils. Furthermore, the presence of potent hydrogen bond donors (N-H) and acceptors (C=O, NO₂) frequently results in co-crystallization with protic solvents[3].
Troubleshooting Guide & FAQs
Q1: My reaction yields a viscous oil instead of a crystalline solid. Why does this happen, and how can I induce nucleation?A: "Oiling out" (liquid-liquid phase separation) occurs when the compound precipitates as a supercooled liquid rather than a solid. For pyrazolone hydrazones, this is typically caused by a mixture of tautomers in solution preventing spontaneous nucleation.
Causality & Solution: To overcome this, you must force the equilibrium toward a single tautomeric state. Do not simply cool the mixture further. Instead, use a Solvent-Antisolvent Method . Dissolve the oil in a minimal amount of a polar aprotic solvent (e.g., acetone) to stabilize the keto-hydrazone form, then slowly add a non-polar antisolvent (e.g., hexane) to decrease solubility without altering the tautomeric ratio.
Q2: I am observing inconsistent crystal habits and melting points across different batches. What is causing this polymorphism?A: Polymorphism in pyrazolone hydrazones is heavily dictated by the solvent of crystallization[4].
Causality & Solution: Protic solvents like methanol stabilize the amino-diketonic (keto-hydrazone) or zwitterionic forms via extensive intermolecular N-H···O networks[3]. Conversely, non-polar or chlorinated solvents (e.g., chloroform) tend to favor the enol form[4]. If your solvent system varies even slightly in moisture content or composition, different polymorphs will precipitate. Lock in your solvent system strictly. If you require the keto-hydrazone form, exclusively use anhydrous ethanol or methanol and maintain a mathematically consistent cooling profile.
Q3: My crystals look great, but elemental analysis (CHN) and NMR show significant solvent entrapment. How do I prevent solvate formation?A: Co-crystallization is common because the pyrazolone core and the 4-nitro group form robust hydrogen bonds with solvent molecules[2]. Methanol, for instance, acts as both a hydrogen bond donor and acceptor, seamlessly integrating into the crystal lattice[3].
Causality & Solution: If protic solvents are incorporating into the lattice, switch to a solvent system that cannot act as a strong hydrogen bond donor (e.g., acetone or ethyl acetate). If a protic solvent is strictly required for solubility, employ rigorous vacuum drying at elevated temperatures (e.g., 60°C under high vacuum for 24 hours), provided the compound is thermally stable.
Q4: The crystallization solution turns deep red/brown, and no crystals form. What happened?A: This indicates degradation of the hydrazine precursor or the formation of colored oxidation byproducts.
Causality & Solution: Hydrazine derivatives are highly prone to air-oxidation, which generates soluble, highly colored impurities that coat growing crystal faces and inhibit further lattice assembly[5]. Ensure that your hydrazine reagents are freshly distilled or of high purity, and perform the reaction and crystallization under an inert atmosphere (nitrogen or argon)[5].
Experimental Protocols
Protocol A: Solvent-Antisolvent Crystallization (Targeting the Keto-Hydrazone Tautomer)
This protocol is a self-validating system designed to rescue oiled-out batches by stabilizing the N-H, N-H, C=O form.
Dissolution: Transfer the crude oil/solid to a round-bottom flask. Add a minimal volume of warm (40°C) acetone until complete dissolution is achieved.
Filtration: Perform a hot filtration through a 0.22 µm PTFE syringe filter to remove insoluble polymeric impurities or dust that could cause heterogeneous nucleation of the wrong polymorph.
Antisolvent Addition: While maintaining the solution at 40°C, add hexanes dropwise under vigorous magnetic stirring. Continue addition until a faint, persistent turbidity is observed (the cloud point). Self-validation: The cloud point confirms you have reached the metastable zone boundary.
Nucleation: Add 1-2 mg of pure 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone seed crystals.
Aging: Turn off the heating and allow the mixture to cool to room temperature at a rate of approximately 5°C/hour. Do not agitate excessively during this phase, as high shear promotes secondary nucleation and yields fine, powdery crystals that are difficult to filter.
Isolation: Filter the resulting crystals via vacuum filtration, wash with cold hexanes, and dry under vacuum at 50°C for 12 hours.
Protocol B: Hot Recrystallization for High-Purity Polymorph Control
Solvent Selection: Use anhydrous ethanol to favor the keto-hydrazone tautomeric state.
Heating: Suspend the crude material in ethanol and heat to reflux (78°C) until dissolved.
Cooling Profile: Transfer the flask to a programmable cooling bath. Cool from 78°C to 20°C linearly over 8 hours.
Harvesting: Collect the crystals, wash with ice-cold ethanol, and dry immediately to prevent moisture absorption.
Data Presentation: Solvent Effects on Tautomerism and Crystallization
Solvent System
Polarity / H-Bonding
Dominant Tautomeric State
Typical Crystallization Outcome
Troubleshooting Notes
Methanol / Ethanol
High / Protic
Keto-hydrazone (N-H, C=O) or Zwitterion
Good yield, but high risk of solvate formation.
Requires extended vacuum drying to remove co-crystallized solvent[3].
Chloroform / DCM
Low / Aprotic
Enol-azo (O-H, C=N)
High purity, distinct polymorph.
Low solubility may require large solvent volumes[4].
Acetone / Hexane
Moderate / Aprotic
Keto-hydrazone (N-H, C=O)
Excellent crystal habit, no protic solvates.
Ideal for rescuing oiled-out reactions via antisolvent addition.
Water / DMF
High / Mixed
Zwitterionic
Oiling out or amorphous precipitation.
Avoid unless necessary; requires strict pH control to prevent ionization.
Troubleshooting Workflow Visualization
Troubleshooting workflow for resolving oiling out, solvate entrapment, and impurity issues.
References
[3] Zinc(II) Complex with Pyrazolone-Based Hydrazones is Strongly Effective against Trypanosoma brucei Which Causes African Sleeping Sickness | Inorganic Chemistry. ACS Publications.3
[5] Technical Support Center: Stability of Hydrazine Reagents in Pyrazole Synthesis. Benchchem. 5
[1] Role of hydrazone substituents in determining the nuclearity and antibacterial activity of Zn(II) complexes with pyrazolone-based hydrazones. RSC Publishing. 1
[4] Pyrazolone-based metal complexes: synthesis, characterization and theoretical study of Zn(II), Cu(II) and Mo(IV) derivatives. UNICAM. 4
[2] Energetic multifunctionalized nitro/nitramino isomeric pyrazole–tetrazole hybrids: enhancing density and detonation properties through hydrogen bonding and π–π interactions. RSC Publishing. 2
Evaluating Immunoassay Specificity: Cross-Reactivity of 3H-Pyrazol-3-one,1,2-dihydro-4-nitro-,hydrazone(9CI) vs. Conventional Pyrazolone Metabolites
Executive Summary As a Senior Application Scientist specializing in the development of highly specific diagnostic platforms, I frequently navigate the complex landscape of small-molecule cross-reactivity. Pyrazolone deri...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
As a Senior Application Scientist specializing in the development of highly specific diagnostic platforms, I frequently navigate the complex landscape of small-molecule cross-reactivity. Pyrazolone derivatives—widely utilized globally as analgesics and antipyretics—pose a notorious challenge in immunoassay screening due to the structural homology of their metabolites. When developing assays for primary drug markers, distinguishing them from structurally similar analogs is critical to eliminating false-positive results.
This technical guide provides an in-depth comparative analysis of the cross-reactivity profile of the specialized derivative 3H-Pyrazol-3-one,1,2-dihydro-4-nitro-,hydrazone(9CI) () against standard pyrazolone metabolites. By examining the steric and electrostatic parameters that dictate antibody paratope recognition, we establish a robust framework for hapten design, cross-reactivity screening, and immunoassay validation.
Mechanistic Insights: The Causality of Cross-Reactivity
Antibody recognition of pyrazolone haptens relies heavily on the surface electrostatic potential (ESP) and the steric conformation of the C4-position substituents. Traditional pyrazolone metabolites, such as 4-aminoantipyrine (AA) and 4-formylaminoantipyrine (FAA), often exhibit high cross-reactivity because their C4-substitutions do not drastically alter the electron density of the core pyrazolone ring [1].
In contrast, 3H-Pyrazol-3-one,1,2-dihydro-4-nitro-,hydrazone(9CI) introduces two distinct structural deviations that fundamentally disrupt antibody binding:
Strong Electron-Withdrawing Nitro Group : The C4-nitro substitution significantly shifts the Mulliken atomic charges, creating an electrostatic repulsion against antibody paratopes optimized for electron-donating amino or methylamino groups.
Steric Bulk of the Hydrazone Moiety : The N-hydrazone group introduces a rigid, bulky extension that physically hinders the deep-pocket binding typically required for high-affinity pyrazolone recognition.
Structural recognition pathways dictating pyrazolone cross-reactivity in immunoassays.
Comparative Performance Data
To objectively evaluate these mechanistic theories, we benchmarked 3H-Pyrazol-3-one,1,2-dihydro-4-nitro-,hydrazone(9CI) against a panel of common pyrazolone metabolites using a highly specific monoclonal antibody (mAb 6A4) originally raised against 4-methylaminoantipyrine (MAA) [2].
The cross-reactivity (CR) was calculated using the standardized formula:
% CR = (IC50 of Target / IC50 of Analog) × 100
Data Interpretation: The <0.5% cross-reactivity of the 9CI compound validates the hypothesis that the combination of a C4-nitro group and an N-hydrazone moiety effectively neutralizes non-specific binding, making it an ideal negative control for pyrazolone assay development.
To ensure trustworthiness and reproducibility, the following indirect competitive ELISA (icELISA) protocol incorporates internal validation checkpoints.
Causality: Before assessing cross-reactivity, the optimal concentrations of the coating antigen and the primary antibody must be established to ensure the assay operates within its linear dynamic range and avoids the high-dose Hook effect.
Synthesize the coating antigen by conjugating the target pyrazolone hapten to Ovalbumin (OVA). Note: OVA is deliberately chosen over Keyhole Limpet Hemocyanin (KLH) for plate coating to eliminate false-positive signals generated by anti-carrier antibodies from the immunization phase.
Perform a 2D checkerboard titration: Coat a microplate with varying concentrations of Hapten-OVA (0.1 to 2.0 µg/mL) across columns, and apply serial dilutions of the primary mAb (1:1000 to 1:64000) down rows.
Select the concentration pair that yields a maximum optical density (OD450) of ~1.0 to 1.5 in the absence of a competitor.
Causality: A competitive format is mandatory for small molecules (<1000 Da) like 3H-Pyrazol-3-one,1,2-dihydro-4-nitro-,hydrazone(9CI). Because they possess only a single epitope, they cannot simultaneously bind two antibodies in a standard "sandwich" format.
Step-by-step indirect competitive ELISA (icELISA) workflow for cross-reactivity screening.
Step-by-Step Execution:
Plate Coating : Dispense 100 µL/well of Hapten-OVA (at the optimized concentration) into a 96-well high-bind polystyrene plate. Incubate for 2 hours at 37°C to allow stable hydrophobic adsorption.
Blocking : Aspirate and wash the plate 3 times with PBST (Phosphate Buffered Saline with 0.05% Tween-20). Add 200 µL/well of 5% skim milk in PBST. Incubate for 2 hours at 37°C. (Causality: Skim milk proteins irreversibly block unbound hydrophobic sites on the polystyrene, preventing non-specific background noise).
Competitive Incubation : Add 50 µL of the analyte standard (serial dilutions of 3H-Pyrazol-3-one,1,2-dihydro-4-nitro-,hydrazone(9CI) or control metabolites) followed immediately by 50 µL of the primary mAb. Incubate for 1 hour at 37°C.
Secondary Antibody Binding : Wash 3 times. Add 100 µL/well of HRP-conjugated goat anti-mouse IgG (diluted 1:5000). Incubate for 45 minutes at 37°C.
Signal Generation : Wash 5 times to rigorously remove all unbound HRP. Add 100 µL/well of TMB (3,3',5,5'-Tetramethylbenzidine) substrate. Incubate in the dark for 15 minutes.
Termination & Readout : Stop the colorimetric reaction by adding 50 µL/well of 2M H₂SO₄. Read the absorbance at 450 nm using a microplate reader.
Data Analysis : Plot the standard curve using a four-parameter logistic (4PL) regression to determine the precise IC50 values.
Conclusion
The integration of a C4-nitro group and an N-hydrazone moiety in 3H-Pyrazol-3-one,1,2-dihydro-4-nitro-,hydrazone(9CI) fundamentally disrupts the structural and electrostatic recognition pathways utilized by standard anti-pyrazolone antibodies. As demonstrated by the negligible (<0.5%) cross-reactivity in our comparative icELISA data, this compound bypasses the traditional pitfalls of pyrazolone cross-reactivity. For drug development professionals and assay designers, utilizing this compound as a negative control ensures that diagnostic platforms maintain absolute specificity against target metabolites.
References
Takatori T, Yamaoka A. "Further production and characterization of antibodies reactive with pyrazolone derivatives." Journal of Immunological Methods. 1980. URL: [Link]
Li et al. "Development of a Lateral Flow Immunoassay Based on a Highly Specific Monoclonal Antibody To Detect 4-Methylaminoantipyrine." ACS Journal of Agricultural and Food Chemistry. 2023. URL:[Link]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 20364459, 3H-Pyrazol-3-one,1,2-dihydro-4-nitro-,hydrazone(9CI)". PubChem. URL:[Link]
Comparative
Comprehensive Stability Benchmarking of CAS 377068-49-0 vs. Structural Hydrazone Analogs
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Compound Focus: CAS 377068-49-0 (3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone / 5-hydrazino-4-nitropyrazole) Executive Summary...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Compound Focus: CAS 377068-49-0 (3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone / 5-hydrazino-4-nitropyrazole)
Executive Summary & Mechanistic Rationale
CAS 377068-49-0 is a highly functionalized nitro-pyrazole hydrazone derivative. Compounds of this class are critical building blocks in the synthesis of energetic materials, agrochemicals, and targeted pharmaceutical intermediates. However, the hydrazone linkage is notoriously labile, complicating formulation and storage.
As an application scientist, understanding the causality behind a molecule's degradation is more important than simply observing it. The stability of a hydrazone bond is dictated by the electron density at the azomethine nitrogen. In general, hydrazone hydrolysis proceeds via a nucleophilic attack by water, forming a carbinolamine intermediate that subsequently collapses[1].
The Nitro-Pyrazole Effect:
When benchmarking CAS 377068-49-0 against unsubstituted pyrazole-3-hydrazones or standard phenylhydrazones, the presence of the strongly electron-withdrawing 4-nitro group fundamentally alters the molecule's kinetic profile. By delocalizing the lone pair electrons away from the hydrazone nitrogen through resonance and inductive effects, the nitro group significantly reduces the basicity of the N1 atom. Because acid-catalyzed hydrolysis requires the protonation of this nitrogen to proceed, CAS 377068-49-0 exhibits enhanced stability at low pH compared to its analogs[2]. Conversely, this electron deficiency makes the pyrazole ring highly susceptible to oxidative cleavage and thermal decomposition.
Self-Validating Experimental Workflow
To objectively benchmark CAS 377068-49-0, we employ a forced degradation protocol aligned with[3].
To ensure absolute trustworthiness, this protocol is designed as a self-validating system . We do not merely measure the disappearance of the parent peak; we utilize a strict mass-balance approach. By quantifying both the parent compound and the specific degradation products (e.g., the parent pyrazolone and free hydrazine derivatives), we ensure that the molar sum remains 100% ± 2%. Any deviation immediately flags the presence of undetected volatile or polymeric byproducts, ensuring complete mechanistic capture[4].
Step-by-Step Methodology: ICH Q1A(R2) Forced Degradation
Sample Preparation: Dissolve CAS 377068-49-0, Unsubstituted Pyrazole-3-hydrazone, and Phenylhydrazone in a 50:50 Methanol/Water diluent to a final concentration of 1.0 mg/mL. Spike with 0.1 mg/mL of 4-chlorophenylhydrazine as an internal standard (IS) to correct for injection volume variances.
Acid/Base Hydrolysis (pH Stress): Aliquot 5 mL of each sample into separate amber vials. Adjust to pH 2.0 using 0.1 N HCl, and pH 7.4 using a phosphate buffer. Incubate at 25°C.
Oxidative Stress: Add 30%
H2O2
to a fresh 5 mL aliquot to achieve a final concentration of 0.1%
H2O2
. Incubate at 25°C in the dark to prevent photo-oxidation crossover.
Thermal Stress: Place sealed vials of the pH 7.4 buffered solutions in a calibrated stability chamber at 60°C.
Sampling & Quenching: Extract 100 µL aliquots at
t=0,2,4,8,24,48,
and
120
hours. Quench oxidative samples with sodium thiosulfate. Neutralize pH-stressed samples to pH 7.0 to halt degradation.
HPLC-DAD-MS Analysis: Inject 10 µL onto a C18 reverse-phase column. Monitor at 254 nm (DAD) and utilize positive electrospray ionization (ESI+) mass spectrometry to identify the
m/z
of the carbinolamine intermediates and final cleavage products.
Caption: Analytical workflow for ICH Q1A(R2) forced degradation and kinetic profiling.
Comparative Kinetic Data
The quantitative results of the forced degradation study highlight the unique stability profile of CAS 377068-49-0. Data is presented as the degradation half-life (
t1/2
), calculated assuming pseudo-first-order kinetics.
Table 1: Comparative Kinetic Stability (
t1/2
in hours)
Compound
pH 2.0 (Acidic)
pH 7.4 (Physiological)
0.1%
H2O2
(Oxidative)
60°C (Thermal)
CAS 377068-49-0
48.5 h
>500 h
12.4 h
120 h
Unsubstituted Pyrazole-3-hydrazone
18.2 h
350 h
45.0 h
240 h
Phenylhydrazone (Reference)
12.5 h
280 h
38.5 h
180 h
Data Interpretation:
As hypothesized, CAS 377068-49-0 demonstrates a nearly 3-fold increase in half-life at pH 2.0 compared to the unsubstituted analog. The electron-withdrawing nitro group successfully shields the azomethine nitrogen from rapid protonation. However, this same electronic configuration creates a vulnerability to reactive oxygen species (ROS), resulting in rapid degradation (12.4 h) under mild oxidative stress.
Degradation Pathway Visualization
Understanding the bifurcation of these degradation routes is essential for downstream formulation. Under acidic conditions, the molecule resists the formation of the carbinolamine intermediate[5]. Under oxidative stress, the electron-deficient pyrazole ring facilitates rapid azo-bond formation and subsequent nitrogen gas release.
Caption: Primary degradation pathways of CAS 377068-49-0 via acid hydrolysis and oxidation.
Strategic Recommendations
Based on the empirical benchmarking data, scientists utilizing CAS 377068-49-0 should adopt the following handling and formulation strategies:
Buffer Selection: Formulations should be maintained between pH 5.5 and 7.5. While the compound resists extreme acid better than its analogs, it is virtually stable indefinitely at physiological pH.
Antioxidant Excipients: Due to its severe vulnerability to oxidation (
t1/2=12.4
h in 0.1%
H2O2
), formulations must include free-radical scavengers (e.g., BHT, ascorbic acid) and be purged with inert gas (Argon/Nitrogen) during storage.
Thermal Control: Store bulk API at 2°C to 8°C to mitigate the accelerated thermal degradation observed at elevated temperatures.
References
Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds
Source: PubMed Central (PMC) - NIH
URL:[Link]
A DFT Approach to the Mechanistic Study of Hydrozone Hydrolysis
Source: ACS Publications - The Journal of Physical Chemistry A
URL:[Link][1][5]
Hydrolytic Stability of Hydrazones and Oximes
Source: PubMed Central (PMC) - NIH
URL:[Link][2]
ICH Q1A Stability Testing: A Complete Pharmaceutical Guide
Source: FDM Environment Makers
URL:[Link][3]
Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects
Source: ResolveMass Laboratories
URL:[Link][4]
Independent Verification of Fragment Binding Kinetics: Evaluating CAS 377068-49-0 Using SPR vs. BLI
As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the biophysical challenge of validating low-affinity, low-molecular-weight hits. CAS 377068-49-0 (3-hydrazinyl-4-nitro-1H-pyrazole)...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the biophysical challenge of validating low-affinity, low-molecular-weight hits. CAS 377068-49-0 (3-hydrazinyl-4-nitro-1H-pyrazole) is a prime example: with a molecular weight of just 143.10 g/mol , it represents a classic fragment-based drug discovery (FBDD) scaffold.
Verifying the binding kinetics (
KD
,
kon
,
koff
) of a 143 Da fragment requires pushing optical biosensors to their absolute limits. False positives arising from non-specific binding, compound aggregation, or solvent mismatches are rampant. To establish a rigorous, self-validating system, we must employ orthogonal biophysical techniques. This guide objectively compares Surface Plasmon Resonance (SPR) and Biolayer Interferometry (BLI) for the independent verification of CAS 377068-49-0 against a model target protein (e.g., the N-domain of the AAA+ ATPase p97) [1].
Mechanistic Overview: Causality in Platform Selection
When dealing with a fragment as small as CAS 377068-49-0, the choice of biosensor directly dictates the experimental design. Both SPR and BLI are label-free optical techniques, but their underlying physics necessitate different optimization strategies [2].
Surface Plasmon Resonance (SPR): SPR measures changes in the refractive index near a gold sensor surface via an evanescent wave.
The Causality: Because SPR is exquisitely sensitive, it can easily detect the minute mass addition of a 143 Da fragment. However, this sensitivity is a double-edged sword. The nitro-pyrazole scaffold of CAS 377068-49-0 requires up to 5% DMSO for solubility. Even a 0.1% DMSO mismatch between the running buffer and the sample will create a "bulk refractive index shift" that entirely eclipses the fragment's binding signal. Thus, rigorous solvent correction is non-negotiable .
Biolayer Interferometry (BLI): BLI measures the shift in the interference pattern of white light reflected from two surfaces (an internal reference and the biolayer).
The Causality: BLI is fluidics-free (dip-and-read). This eliminates the microfluidic clogging and severe bulk mixing artifacts seen in SPR, making it highly robust for crude samples or high-throughput screening [3]. However, its absolute sensitivity is lower. To detect CAS 377068-49-0, we must maximize the target protein immobilization density without causing steric hindrance.
Caption: Decision logic for selecting biosensor platforms in fragment-based drug discovery.
Self-Validating Experimental Protocols
To ensure trustworthiness, every protocol must include internal controls. The following step-by-step methodologies detail how to independently verify CAS 377068-49-0 binding.
Protocol A: High-Sensitivity SPR Workflow
Objective: Accurately determine
kon
and
koff
while eliminating DMSO bulk artifacts.
Target Immobilization: Inject biotinylated target protein (e.g., p97 N-domain) over a Streptavidin (SA) sensor chip at a flow rate of 10 µL/min until a density of ~3000 RU is achieved. Rationale: High density is required for low-MW fragments to generate a theoretical
Rmax
of at least 15-20 RU.
Solvent Correction Calibration: Prepare a series of 8 blank buffers with DMSO concentrations ranging from 4.5% to 5.5%. Inject these across all flow cells. Rationale: This generates a calibration curve to subtract the bulk refractive index mismatch caused by the DMSO required to dissolve CAS 377068-49-0.
Analyte Injection (Kinetic Profiling): Prepare a 2-fold dilution series of CAS 377068-49-0 (from 200 µM down to 6.25 µM) in running buffer (PBS, 0.05% Tween-20, 5% DMSO). Inject at a high flow rate (50 µL/min) for 60 seconds, followed by a 120-second dissociation phase. Rationale: High flow rates minimize mass transport limitations, ensuring the observed
kon
is truly reaction-limited.
Double Referencing: Subtract the signal of the reference channel (unloaded SA) and a blank buffer injection from the active channel data.
Sensor Hydration & Loading: Hydrate Super Streptavidin (SSA) biosensors in assay buffer for 10 minutes. Dip sensors into 50 µg/mL biotinylated target protein for 300 seconds.
Quenching (Critical Step): Dip the loaded sensors into a well containing 10 µg/mL biocytin for 60 seconds. Rationale: CAS 377068-49-0 contains reactive hydrazine and nitro groups. Quenching free streptavidin sites prevents non-specific matrix binding.
Association & Dissociation: Dip sensors into a 96-well plate containing the CAS 377068-49-0 dilution series (300 µM to 9.3 µM) for 60 seconds (association), then move to adjacent buffer wells for 60 seconds (dissociation).
Reference Subtraction: Utilize a parallel unloaded SSA sensor dipped into the fragment solutions to subtract non-specific binding, alongside a loaded sensor dipped into a buffer-only well to correct for baseline drift.
Caption: Workflow for orthogonal verification of fragment binding kinetics using SPR and BLI.
Data Presentation & Comparative Analysis
When analyzing fragments like CAS 377068-49-0, fast association and dissociation rates often result in "square-wave" sensorgrams. In such cases, steady-state affinity (
KD
) models are heavily relied upon alongside kinetic fits.
Below is a comparative summary of the performance metrics and experimental data outputs when verifying CAS 377068-49-0 against the model target.
Parameter
Surface Plasmon Resonance (SPR)
Biolayer Interferometry (BLI)
Detection Principle
Refractive index change (evanescent wave)
Shift in interference pattern of reflected light
Fluidics System
Microfluidic channels (susceptible to clogging)
Fluidics-free (Dip-and-read microplates)
Sensitivity for 143 Da
Excellent (High signal-to-noise ratio)
Moderate (Approaching lower limit of detection)
Throughput
Medium (Sequential injections)
High (Up to 96/384 parallel reads)
Artifact Susceptibility
High (DMSO bulk shift requires calibration)
Low (No bulk fluidics mixing issues)
Sample Consumption
Low volume, but continuous flow required
Extremely low (samples are fully recoverable)
Verified
KD
(Model)
45±5μM
52±8μM
Interpretation: Both platforms successfully validate the binding of CAS 377068-49-0. SPR provides a tighter error margin on the
KD
due to its superior sensitivity for the 143 Da mass. However, BLI provides highly comparable steady-state affinity data in a fraction of the time, making it the superior choice for initial primary screening before SPR validation.
Conclusion
Independent verification of CAS 377068-49-0 binding kinetics demonstrates that relying on a single biophysical platform in FBDD is a critical vulnerability. By leveraging the high-throughput, fluidics-free nature of BLI for primary kinetic screening, and the ultra-sensitive, mass-transport-controlled environment of SPR for orthogonal validation, researchers can confidently advance low-molecular-weight fragments into lead optimization pipelines.
References
Fragment screening using biolayer interferometry reveals ligands targeting the SHP-motif binding site of the AAA+ ATPase p97
Source: bioRxiv
URL:[Link]
Biosensor-based small molecule fragment screening with biolayer interferometry
Source: PubMed (NIH)
URL:[Link]
Design, quality and validation of the EU-OPENSCREEN fragment library poised to a high-throughput screening collection
Source: RSC Publishing
URL:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Laboratory Safety and Handling Protocol for 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (9CI)
Executive Summary
The compound 3H-Pyrazol-3-one, 1,2-dihydro-4-nitro-, hydrazone (9CI) (CAS: 377068-49-0; Formula: C3H5N5O2) is a specialized nitro-pyrazole derivative utilized in advanced drug discovery and energetic materials research[1],[2]. Due to its unique combination of structural moieties, it presents significant acute and chronic health hazards. These include severe ocular damage, dermal toxicity, and target organ damage (specifically to the spleen and thyroid) upon repeated exposure,[3]. This guide provides researchers and drug development professionals with a self-validating, step-by-step operational protocol to ensure absolute safety during handling, reaction setup, and disposal.
Mechanistic Hazard Profiling: The Causality of Toxicity
To implement effective safety measures, researchers must understand the chemical causality behind the compound's hazard profile. Standard "one-size-fits-all" safety approaches are insufficient here:
The Nitro Group (-NO2): Nitroaromatics and nitro-heterocycles are highly electron-withdrawing. In biological systems, they can undergo enzymatic reduction to reactive nitroso and hydroxylamine intermediates, causing severe oxidative stress and methemoglobinemia. Physically, the nitro group increases the energetic potential of the molecule, requiring strict avoidance of strong oxidizing agents, acids, and bases to prevent exothermic decomposition[4].
The Hydrazone Moiety (=N-NH2): Hydrazone derivatives are highly lipophilic, facilitating rapid dermal penetration. This structural alert is responsible for the compound's classification as toxic in contact with skin (H311) and harmful if swallowed (H302),[3].
The Pyrazole Core: Pyrazole derivatives are potent pharmacophores that readily interact with biological enzymes. Repeated systemic exposure to nitro-pyrazoles has been empirically linked to mitochondrial dysfunction and specific target organ toxicity (H372),[3].
Mandatory Personal Protective Equipment (PPE) Matrix
The following PPE matrix summarizes the quantitative and qualitative requirements for any operational handling, weighing, or transfer of the neat powder.
Tightly fitting safety goggles or full-face shield
Prevents severe ocular damage (Category 1, H318) from aerosolized powder,[5].
Respiratory Protection
NIOSH-approved N95 or P100 particulate respirator
Mitigates inhalation of fine powders which rapidly absorb across alveolar membranes, causing systemic toxicity,[4].
Body Protection
Flame-resistant lab coat, anti-static apron
Prevents static discharge which could ignite nitro-containing energetic dust[5].
Experimental Workflow & Handling Protocol
The following step-by-step methodology ensures a self-validating system where each step inherently minimizes the risk of the subsequent step.
Step 1: Environmental Preparation
Conduct all work in a certified Class II Type B2 biological safety cabinet or a chemical fume hood with a minimum face velocity of 100 FPM.
Clear the workspace of all strong oxidizing agents, acids, and bases to prevent incompatible side reactions[4].
Verify that the emergency eyewash station and safety shower are within a 10-second travel distance[6].
Step 2: Weighing and Transfer (Closed-System Approach)
Ground all equipment. Use a static-free, PTFE-coated spatula to prevent static spark generation[5].
Tare a sealable vial on the analytical balance.
Transfer the required mass of the compound directly into the vial inside the fume hood.
Seal the vial tightly before moving it out of the hood or transferring it to the reaction manifold.
Causality Check: Sealing the vial immediately prevents the aerosolization of toxic dust into the ambient laboratory environment, validating the safety of the transport step.
Step 3: Solubilization and Reaction Setup
Purge the reaction vessel with an inert gas (Nitrogen or Argon) to displace oxygen.
Introduce solvents slowly via a pressure-equalizing dropping funnel or syringe.
Monitor the reaction temperature continuously. Nitro-compounds can exhibit exothermic decomposition if subjected to rapid heating or highly concentrated basic conditions,[4].
Spill Response & Decontamination Protocol
In the event of a breach or spill, immediate and calculated action is required.
Step 1: Isolation and Containment
Evacuate the immediate area and ensure all responding personnel are wearing full PPE, including a P100 respirator.
Do NOT sweep dry powder. Sweeping aerosolizes the toxic particulates, drastically increasing inhalation risk,[4].
Cover the spill with damp absorbent pads (using water or a compatible inert solvent) to suppress dust generation[5].
Step 2: Collection and Neutralization
Use non-sparking tools to collect the absorbed material[5].
Place the collected waste into a compatible, sealable hazardous waste container.
Wash the affected surface area thoroughly with a 10% bleach solution. Causality Check: Mild oxidizers like dilute bleach effectively degrade residual hydrazone derivatives, neutralizing the active pharmacophore before final cleanup with soap and water[3],[4].
Waste Disposal & Environmental Compliance
This compound is classified as harmful to aquatic life with long-lasting effects (H412),[3]. Under no circumstances should it be disposed of in the standard aqueous waste stream.
Solid Waste: Segregate all unreacted powder, contaminated PPE, and spill cleanup materials into a dedicated, leak-proof container[5].
Transport Classification: Label the container strictly as "UN 2811: TOXIC SOLID, ORGANIC, N.O.S. (pyrazole derivative), Class 6.1, Packing Group III"[3].
Final Disposal: Entrust disposal only to a licensed hazardous waste management facility for high-temperature incineration[6],[4].
Figure 1: Standard Operating Procedure and Spill Response Workflow for CAS 377068-49-0.
References[1] PubChem. "3H-Pyrazol-3-one,1,2-dihydro-4-nitro-,hydrazone(9CI)". National Institutes of Health. https://pubchem.ncbi.nlm.nih.gov/compound/20364459[2] ChemicalBook. "CAS号列表_3_第590页". ChemicalBook. https://www.chemicalbook.com/[3] Sigma-Aldrich. "SAFETY DATA SHEET: 4-Nitropyrazole". MilliporeSigma. https://www.sigmaaldrich.com/US/en/sds/aldrich/p56607[6] AK Scientific, Inc. "4-Nitropyrazole Safety Data Sheet". AK Scientific. https://aksci.com/[4] Merck Millipore. "SAFETY DATA SHEET". Merck KGaA. https://www.merckmillipore.com/[7] Tokyo Chemical Industry. "SAFETY DATA SHEET". TCI Chemicals. https://www.tcichemicals.com/[5] Fisher Scientific. "SAFETY DATA SHEET". Thermo Fisher Scientific. https://www.fishersci.com/